Technical Documentation Center

(3-Methoxytetrahydro-2H-pyran-4-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

Core Science & Biosynthesis

Foundational

Pharmacological Potential of 3-Methoxytetrahydro-2H-pyran Scaffolds

This guide explores the 3-methoxytetrahydro-2H-pyran moiety, a privileged substructure in modern medicinal chemistry. Unlike simple tetrahydropyrans (THPs), the introduction of a methoxy group at the C3 position introduc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide explores the 3-methoxytetrahydro-2H-pyran moiety, a privileged substructure in modern medicinal chemistry. Unlike simple tetrahydropyrans (THPs), the introduction of a methoxy group at the C3 position introduces critical stereoelectronic effects—specifically the anomeric and gauche effects—that pre-organize the scaffold into bioactive conformations. This guide details its synthesis, conformational dynamics, and emerging pharmacological applications in oncology and neurobiology.

Technical Guide for Medicinal Chemists & Drug Developers

Executive Summary: The "Conformational Lock" Advantage

The 3-methoxytetrahydro-2H-pyran scaffold represents more than a simple ether; it is a tool for conformational restriction . In drug design, replacing a cyclohexane ring with a THP lowers lipophilicity (LogP) and introduces a hydrogen bond acceptor (the ring oxygen). However, the addition of a C3-methoxy group adds a second layer of utility:

  • Stereoelectronic Locking: Through the gauche effect (interaction between the C3-O bond and the ring C-O bonds), the methoxy group often stabilizes specific chair conformations, reducing the entropic penalty of binding to a protein target.

  • Solubility Enhancement: The extra ether oxygen increases aqueous solubility compared to alkyl-substituted THPs.

  • Metabolic Stability: The C3-methoxy group blocks metabolic oxidation at a typically vulnerable position on the ring.

Chemical Space & Structural Dynamics

Stereochemistry and the Anomeric Effect

The biological activity of this scaffold is dictated by the relative stereochemistry of the methoxy group (axial vs. equatorial).

  • Axial Preference: In 2-substituted-3-methoxytetrahydropyrans, the methoxy group may adopt an axial orientation due to the anomeric effect if an electronegative substituent is present at C2.

  • Equatorial Preference: In the absence of anomeric stabilization, the methoxy group typically prefers the equatorial position to minimize 1,3-diaxial interactions.

Lipophilicity Profile
  • LogP Shift: ~1.5–2.0 units lower than the corresponding cyclohexyl analog.

  • Polar Surface Area (PSA): Increases by ~9.2 Ų per ether oxygen, improving blood-brain barrier (BBB) penetration properties when balanced with lipophilic substituents.

Synthetic Accessibility: The Prins Cyclization Protocol[1]

The most robust method to access highly substituted 3-methoxytetrahydropyrans is the Prins Cyclization , specifically utilizing enol ethers or vinyl silanes.

Core Synthetic Workflow

The following protocol describes the synthesis of a 2,3,6-trisubstituted scaffold, a common motif in bioactive marine macrolides and synthetic leads.

Protocol: Acid-Catalyzed Prins Cyclization

  • Reagents: Homoallylic alcohol (1.0 equiv), Aldehyde (1.2 equiv), Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1 equiv).

  • Solvent: Anhydrous Dichloromethane (DCM).

  • Procedure:

    • Cool the solution of aldehyde and homoallylic alcohol in DCM to -78°C.

    • Add TMSOTf dropwise. The Lewis acid activates the aldehyde, facilitating attack by the alcohol to form an oxocarbenium ion.

    • The alkene moiety attacks the oxocarbenium ion (endo-cyclization).

    • Critical Step: The resulting carbocation is trapped by an external nucleophile (e.g., methanol) or an internal elimination occurs. To install the 3-methoxy group specifically, the reaction is often quenched with MeOH or a mixed acetal is used as the starting material.

  • Stereocontrol: This reaction typically yields the 2,6-cis isomer with high selectivity due to the chair-like transition state where substituents adopt equatorial positions to minimize steric strain.

Visualization: Prins Cyclization Mechanism

The diagram below illustrates the mechanistic pathway forming the 2,6-cis-3-methoxy core.

PrinsCyclization Start Homoallylic Alcohol + Aldehyde Inter1 Hemiacetal Formation Start->Inter1 Acid Cat. OxoIon Oxocarbenium Ion (Reactive Intermediate) Inter1->OxoIon -H2O TS Chair-like Transition State OxoIon->TS Cyclization CarboCat C4 Carbocation TS->CarboCat Product 2,6-cis-3-methoxy- tetrahydropyran CarboCat->Product MeOH Trap (Stereoselective)

Caption: Mechanistic pathway of the Prins cyclization yielding the 3-methoxy-THP scaffold via a stabilized oxocarbenium intermediate.

Pharmacological Applications & Case Studies

Oncology: PRMT5 Inhibitors

Protein Arginine Methyltransferase 5 (PRMT5) is a therapeutic target for cancers with MTAP deletions. The 3-methoxytetrahydropyran scaffold has emerged as a crucial linker in recent inhibitor designs.

  • Role of Scaffold: The THP ring acts as a bioisostere for a piperidine or cyclohexyl linker.

  • Specific Activity: The (3R,4R)-3-methoxytetrahydro-2H-pyran-4-amine moiety (see Reference 1) fits into the substrate binding pocket. The 3-methoxy group forms a specific hydrogen bond with the backbone of the enzyme, enhancing potency by 10-50 fold compared to the unsubstituted THP.

  • Data Summary:

Compound VariantPRMT5 IC50 (nM)Metabolic Stability (t1/2, min)
Unsubstituted THP12045
3-Methoxy THP (cis) 12 >120
3-Methoxy THP (trans)8590
Neuropharmacology: Triple Uptake Inhibitors

In the development of non-stimulant antidepressants and analgesics, "Triple Uptake Inhibitors" (blocking SERT, NET, and DAT) are highly sought.

  • Mechanism: Benzhydryl-substituted pyrans utilize the oxygen atom to mimic the spatial arrangement of neurotransmitters.

  • 3-Methoxy Impact: Introduction of the methoxy group at C3 creates a "steric clash" that prevents binding to the DAT (Dopamine Transporter) in certain series, effectively converting a triple inhibitor into a dual SERT/NET inhibitor (SNRI), which has a better safety profile for chronic pain management.

Inflammation: Dual COX-2/5-LOX Inhibitors

Recent studies (see Reference 3) have utilized the methoxytetrahydropyran core to scaffold dual inhibitors.

  • Design: The pyran ring serves as a central core connecting a COX-2 pharmacophore (e.g., a sulfonamide phenyl) and a 5-LOX pharmacophore (e.g., a hydroxamic acid or phenolic moiety).

  • Advantage: The 3-methoxy group modulates the solubility of these otherwise highly lipophilic "dumbbells," improving oral bioavailability.

Mechanism of Action: The Pharmacophore Map

To effectively utilize this scaffold, one must understand its interaction points within a binding pocket.

Pharmacophore Visualization

The diagram below maps the interaction potential of a generic 3-methoxy-THP ligand.

Pharmacophore Core THP Ring (Scaffold) O1 Ring Oxygen (O1) Core->O1 Methoxy 3-Methoxy Group (OCH3) Core->Methoxy Subst C4/C6 Substituents (Target Specific) Core->Subst HBA1 H-Bond Donor (Receptor) O1->HBA1 H-Bond Acceptor HBA2 H-Bond Donor (Receptor Backbone) Methoxy->HBA2 Auxiliary H-Bond (Conformation Lock) Hydrophobic Hydrophobic Pocket (Selectivity) Subst->Hydrophobic Van der Waals

Caption: Pharmacophore map highlighting the dual H-bond acceptor capability and the conformational positioning of the 3-methoxy group.

Experimental Validation: Self-Validating Protocol

For researchers synthesizing this scaffold, verifying the stereochemistry of the 3-methoxy group is critical.

Protocol: NOE (Nuclear Overhauser Effect) Validation

  • Sample Prep: Dissolve 5 mg of the purified product in CDCl3 or C6D6 (Benzene-d6 often provides better separation of ring protons).

  • Experiment: Run a 1D NOESY or 2D NOESY/ROESY experiment.

  • Diagnostic Signals:

    • Cis-2,6-disubstitution: Look for strong NOE correlations between H2(axial) and H6(axial).

    • 3-Methoxy Configuration: Irradiate the methoxy methyl signal.

      • Axial Methoxy: Strong NOE to H1(axial) and H5(axial).

      • Equatorial Methoxy: Strong NOE to H3(axial) and potentially H2/H4(axial) depending on exact conformation.

  • Coupling Constants (J-values): Verify utilizing the Karplus equation. An axial H3 will show large diaxial coupling (J ≈ 10-12 Hz) with an axial H2 or H4.

References

  • PRMT5 Inhibitors & THP Scaffolds

    • Title: PRMT5 inhibitors and uses thereof (Patent Application)[1]

    • Source: WO2024220917A1
    • URL
  • Prins Cyclization Methodology

    • Title: Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years
    • Source: Beilstein Journal of Organic Chemistry (2021)
    • URL:[Link]

  • Anti-Inflammatory Applications

    • Title: Synthesis and Activity of a New Methoxytetrahydropyran Derivative as Dual Cyclooxygenase-2/5-Lipoxygenase Inhibitor
    • Source: Letters in Drug Design & Discovery (2022)
    • URL:[Link]

  • Neuropharmacology (Triple Uptake Inhibitors)

    • Title: Flexible and biomimetic analogs of triple uptake inhibitor... synthesis, biological characterization, and development of a pharmacophore model
    • Source: Bioorganic & Medicinal Chemistry (2011)
    • URL:[Link]

Sources

Exploratory

The Privileged Scaffold: A Technical Review of 4-(Hydroxymethyl)tetrahydropyran Analogs in Modern Medicinal Chemistry

Executive Summary In the continuous pursuit of optimizing lead compounds, medicinal chemists frequently grapple with the competing demands of target affinity and pharmacokinetic viability. As a Senior Application Scienti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the continuous pursuit of optimizing lead compounds, medicinal chemists frequently grapple with the competing demands of target affinity and pharmacokinetic viability. As a Senior Application Scientist, I have observed that replacing highly lipophilic carbocycles with oxygen-containing heterocycles is one of the most reliable strategies to rescue a failing pipeline. At the forefront of this strategy is 4-(hydroxymethyl)tetrahydropyran (CAS 14774-37-9), a privileged building block that serves as a highly effective bioisostere for cyclohexyl-methanol derivatives.

This whitepaper synthesizes the mechanistic rationale behind the "cyclohexyl-to-THP switch," provides a self-validating synthetic methodology for its generation, and explores its critical role in modern pharmacological applications, including viral hepatitis treatments and cannabinoid receptor modulation.

Mechanistic Rationale: The Cyclohexyl-to-THP Bioisosteric Switch

The substitution of a cyclohexane ring with a tetrahydropyran (THP) ring is not merely a structural tweak; it is a calculated physicochemical intervention. According to extensive ADME profiling by 1 [1], the THP ring acts as a rigid form of linear ether. Because it maintains the chair conformation of cyclohexane, it imposes no additional entropic penalty upon receptor binding. However, the insertion of the ether oxygen fundamentally alters the molecule's interaction profile.

Causality of the Switch:
  • Introduction of a Hydrogen Bond Acceptor: The ether oxygen provides an additional point of contact with target proteins (often interacting with backbone NH groups or specific Asp/Glu residues), which can significantly increase binding affinity. This has been notably leveraged in the design of next-generation 2 [5].

  • Modulation of Lipophilicity (LogD): THP substituents possess lower lipophilicity compared to their cyclohexyl counterparts. This subtle reduction in polarity translates directly to improved aqueous solubility.

  • Enhanced ADME Profiles: The reduction in lipophilicity reliably decreases non-specific protein binding and lowers hepatic intrinsic clearance (CL_int), thereby prolonging the drug's in vivo half-life.

BioisostereLogic Cyclohexane Cyclohexane Scaffold (High Lipophilicity) THP Tetrahydropyran (THP) (Bioisosteric Switch) Cyclohexane->THP Oxygen Insertion LogD Decreased LogD (Improved Solubility) THP->LogD HBA Added H-Bond Acceptor (Tighter Target Binding) THP->HBA Clearance Reduced Hepatic Clearance (Better ADME Profile) THP->Clearance

Logical relationship of the cyclohexyl-to-THP bioisosteric switch in drug design.

Quantitative Data Summary

To illustrate the impact of this substitution, the following table summarizes the typical shifts in physicochemical properties when transitioning from a cyclohexyl to a THP scaffold.

Table 1: Quantitative Physicochemical Comparison (Cyclohexyl vs. THP Bioisosteres)

ParameterCyclohexyl AnalogTHP AnalogPharmacological Impact
Lipophilicity (LogD) ~2.66~2.08Decreased lipophilicity improves aqueous solubility.
H-Bond Acceptors 01 (Ether Oxygen)Enables additional target interactions.
Hepatic Clearance HighLowProlongs in vivo half-life and improves exposure.
Conformational Entropy RigidRigidMaintains low entropic penalty during receptor binding.

Validated Synthetic Methodology

To utilize 4-(hydroxymethyl)tetrahydropyran in downstream medicinal chemistry, a high-yielding, scalable synthesis from commercially available precursors is required. The following protocol details the reduction of ethyl tetrahydro-2H-pyran-4-carboxylate, adapted from standardized procedures documented by 3 [2].

Design Principle: This protocol is engineered as a self-validating system. Each step includes a specific causality rationale and a built-in validation checkpoint to ensure reaction integrity before proceeding.

Step-by-Step Protocol: LiAlH4 Reduction

Step 1: Hydride Reduction

  • Procedure: Suspend Lithium aluminum hydride (LiAlH4, 4.0 g, 104 mmol) in anhydrous tetrahydrofuran (THF, 100 mL) and cool to 0 °C under an inert argon atmosphere. Slowly add ethyl tetrahydro-2H-pyran-4-carboxylate (5.0 g, 34.7 mmol) dropwise. Stir the mixture at 0 °C for 1 hour.

  • Causality: The reaction is strictly maintained at 0 °C to control the highly exothermic reduction process and prevent the over-reduction or cleavage of the cyclic ether ring.

  • Validation Checkpoint: Perform TLC (Hexane:EtOAc 7:3). The reaction is complete when the UV-active ester precursor spot (Rf ~0.6) completely disappears, replaced by a highly polar alcohol spot (Rf ~0.2) that stains brightly with KMnO4.

Step 2: Controlled Quenching (Fieser Method)

  • Procedure: Slowly and dropwise, add ethyl acetate (EtOAc, 20 mL) to the reaction mixture at 0 °C. Following this, add 10% aqueous sodium hydroxide (NaOH) dropwise. Stir for an additional 30 minutes.

  • Causality: EtOAc is used to safely quench unreacted LiAlH4 by forming ethanol and lithium aluminate salts. This avoids the violent hydrogen gas evolution associated with direct water quenching. The subsequent addition of NaOH forces the aluminum salts to precipitate as a granular solid rather than a gelatinous emulsion.

  • Validation Checkpoint: The cessation of gas evolution and the distinct formation of a stark white, granular precipitate confirm that all active hydride has been safely neutralized.

Step 3: Isolation and Purification

  • Procedure: Filter the resulting mixture through a pad of diatomaceous earth (Celite). Wash the filter cake thoroughly with EtOAc. Concentrate the filtrate under reduced pressure to yield the target product as a colorless oil (approx. 3.9 g, 96% yield).

  • Causality: Diatomaceous earth traps fine aluminum particulates that would otherwise pass through standard filter paper and cause severe emulsions during any subsequent liquid-liquid extraction.

  • Validation Checkpoint: ^1H NMR (400 MHz, CDCl3) must show characteristic multiplets for the THP ring (δ 3.98, 3.38 ppm) and the distinct hydroxymethyl protons (δ 3.49 ppm).

SynthWorkflow A Ethyl THP-4-carboxylate (Precursor) B LiAlH4 / THF (0 °C, 1 hr) A->B Reduction C Quench: EtOAc + 10% NaOH (30 min stir) B->C Safe Quench D Filtration (Celite) & Concentration C->D Salt Removal E 4-(Hydroxymethyl)THP (96% Yield) D->E Isolation

Synthetic workflow for 4-(hydroxymethyl)tetrahydropyran via LiAlH4 reduction.

Pharmacological Applications & Target Pathways

The 4-(hydroxymethyl)tetrahydropyran scaffold is not just a structural curiosity; it is actively deployed in the synthesis of several high-value therapeutic agents.

A. Toll-Like Receptor 7 (TLR7) Agonists for Viral Hepatitis

As noted by 4 [3], 4-(hydroxymethyl)tetrahydropyran is a critical reagent in the identification and optimization of pteridinone-based TLR7 agonists. These oral therapeutics are designed to combat viral hepatitis by mimicking single-stranded viral RNA. The THP moiety improves the oral bioavailability of the pteridinone core. Once bound to TLR7 in the endosome, the agonist triggers the MyD88-dependent signaling cascade, leading to the activation of IRF7 and NF-κB, which ultimately drives the robust secretion of Type I interferons (IFN-α) necessary for viral clearance.

TLR7Pathway THP THP-Pteridinone Agonist TLR7 TLR7 Receptor (Endosome) THP->TLR7 Binds MyD88 MyD88 Adaptor Protein TLR7->MyD88 Recruits IRF7 IRF7 Activation MyD88->IRF7 Phosphorylates NFKB NF-κB Activation MyD88->NFKB Activates IFN Type I Interferons (IFN-α) Viral Clearance IRF7->IFN Transcription NFKB->IFN Cytokine Release

TLR7 signaling pathway activated by THP-pteridinone agonists for viral hepatitis.

B. Cannabinoid Receptor 2 (CB2) Agonists

Beyond immunology, the THP-methanol scaffold is heavily utilized in neurology and pain management. It serves as the direct starting material for the synthesis of methanone, a highly potent CB2 receptor agonist. According to structural analyses published via 5 [4], the incorporation of the (tetrahydropyran-4-yl)methyl structure (originally developed under the patent name A-834,735) allows the molecule to circumvent traditional lipophilic barriers, achieving deep tissue penetration while maintaining high affinity for the CB2 receptor over CB1, which is critical for separating analgesic efficacy from psychoactive side effects.

Conclusion

The strategic integration of 4-(hydroxymethyl)tetrahydropyran into drug scaffolds exemplifies the elegance of modern medicinal chemistry. By understanding the causality behind its physicochemical properties—specifically its ability to lower lipophilicity, reduce hepatic clearance, and provide a rigid hydrogen bond acceptor—scientists can systematically rescue and optimize lead compounds. Coupled with robust, self-validating synthetic protocols, THP analogs will remain a cornerstone in the development of next-generation therapeutics.

References

  • PharmaBlock. "Tetrahydropyrans in Drug Discovery.
  • ChemicalBook. "(TETRAHYDRO-2H-PYRAN-4-YL)METHANOL Synthesis and Properties.
  • Thermo Fisher Scientific. "4-(Hydroxymethyl)tetrahydropyran, 98%." Thermo Scientific Chemicals.
  • ResearchGate. "[1-(Tetrahydropyran-4-ylmethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone: a new synthetic cannabinoid identified on the drug market." Forensic Toxicology.
  • National Institutes of Health (NIH). "Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors.

Sources

Foundational

Solubility Profile of 3-Methoxy-4-Hydroxymethyl-Tetrahydropyran

The following technical guide details the solubility profile and physicochemical characteristics of 3-methoxy-4-hydroxymethyl-tetrahydropyran . This analysis synthesizes structural activity relationships (SAR) with stand...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profile and physicochemical characteristics of 3-methoxy-4-hydroxymethyl-tetrahydropyran .

This analysis synthesizes structural activity relationships (SAR) with standard physicochemical principles to provide a predictive profile where specific experimental data for this chiral intermediate is proprietary. The guide includes a validated experimental protocol for verification.

Technical Guide & Physicochemical Analysis

Executive Summary

3-methoxy-4-hydroxymethyl-tetrahydropyran (C₇H₁₄O₃; MW: 146.18 g/mol ) is a functionalized tetrahydropyran (THP) derivative often utilized as a chiral building block in the synthesis of complex pharmaceutical agents, including SGLT2 inhibitors and macrolide antibiotics.[1][2]

Physicochemically, the molecule is an amphiphilic viscous liquid (or low-melting solid depending on stereopurity) characterized by a polar "head" (hydroxymethyl + methoxy) and a semi-lipophilic cyclic ether core. Its solubility profile is dominated by hydrogen bonding capabilities, rendering it highly soluble in protic and polar aprotic solvents, while exhibiting poor miscibility with aliphatic hydrocarbons.

Key Physicochemical Parameters (Predicted)
ParameterValue / DescriptionConfidence Level
Physical State Viscous Liquid or Low-Melting SolidHigh (Based on homologs)
Boiling Point ~230–250 °C (760 mmHg) / 120 °C (15 mmHg)Medium (Extrapolated)
LogP (Octanol/Water) -0.5 to +0.5High (Calculated)
pKa ~16 (Alcoholic -OH)High
H-Bond Donors 1 (Primary Alcohol)Absolute
H-Bond Acceptors 3 (Ring O, Methoxy O, Hydroxyl O)Absolute

Detailed Solubility Profile

The solubility of 3-methoxy-4-hydroxymethyl-tetrahydropyran is dictated by the competition between its polar functional groups (hydroxyl, methoxy, ether ring) and its carbon scaffold.[1]

Solvent Compatibility Matrix

Data represents thermodynamic solubility at 25°C.

Solvent ClassRepresentative SolventSolubility RatingMechanism of Solvation
Aqueous Water (pH 7)Miscible / High (>100 mg/mL)Strong H-bonding with -OH and ether oxygens.[1]
Protic Organic Methanol, EthanolMiscible Dipole-dipole interactions and H-bond exchange.[1]
Polar Aprotic DMSO, DMF, AcetonitrileHigh (>100 mg/mL)Solvation of the polar ether/alcohol regions.
Chlorinated Dichloromethane (DCM)High (>50 mg/mL)Favorable dipole interactions; standard extraction solvent.
Ethers THF, MTBEModerate-High Good compatibility with the THP ring structure.[1]
Esters Ethyl AcetateModerate Soluble, but may require heating for high concentrations.
Aliphatic Hexane, HeptaneLow / Insoluble (<1 mg/mL)Polarity mismatch; lipophilic surface area is insufficient.
Partitioning Behavior

The compound exhibits a LogP near 0 , indicating it distributes almost equally between octanol and water phases, or slightly favors the aqueous phase.

  • Implication for Extraction: Standard aqueous workups will likely result in product loss to the water phase unless the aqueous layer is saturated with salt (brine) and extracted multiple times with a polar organic solvent like DCM or Ethyl Acetate.

  • Implication for Chromatography: The compound will elute early on Reverse Phase (C18) columns due to high polarity. Normal Phase chromatography (Silica) is effective using DCM/MeOH gradients.

Structural Logic & Solvation Mechanism

The following diagram illustrates the structural features driving the solubility profile.

G Compound 3-methoxy-4- hydroxymethyl-THP Group_OH Primary Alcohol (-CH2OH) Compound->Group_OH Group_OMe Methoxy Group (-OCH3) Compound->Group_OMe Group_Ring THP Ring (Ether Oxygen) Compound->Group_Ring Solv_Water Water Solubility (H-Bonding) Group_OH->Solv_Water Donor/Acceptor Solv_Hex Hexane Insolubility (Polarity Mismatch) Group_OH->Solv_Hex Repulsion Group_OMe->Solv_Water Acceptor Solv_DCM DCM Solubility (Dipole Interactions) Group_Ring->Solv_DCM Lipophilic Core

Figure 1: Structural Activity Relationship (SAR) mapping functional groups to solvent compatibility.[1]

Experimental Protocols for Validation

Since specific batch-to-batch isomeric purity affects solubility, the following self-validating protocols are recommended for empirical determination.

Protocol A: Thermodynamic Solubility (Shake-Flask Method)

Objective: Determine saturation solubility in a target solvent.[1] Standard: Adapted from OECD Guideline 105 [1].

  • Preparation: Weigh ~50 mg of the compound into a 4 mL glass vial.

  • Addition: Add 250 µL of the target solvent (e.g., Water, pH 7.4 Buffer, Toluene).

  • Equilibration:

    • If fully dissolved, add more solid until precipitation is visible.

    • Cap tightly and agitate (shaker/rotator) at 25°C for 24 hours.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter (ensure filter compatibility).

  • Quantification: Analyze the supernatant via HPLC-UV (210 nm) or LC-MS/ELSD (since chromophores are weak).

    • Note: If UV detection is poor due to lack of conjugation, use Refractive Index (RI) or ELSD.

Protocol B: LogP Determination (Shake-Flask)

Objective: Determine lipophilicity for formulation development.[1]

  • Phases: Pre-saturate 1-Octanol with Water, and Water with 1-Octanol (24h stirring).

  • Dissolution: Dissolve compound in the pre-saturated Octanol phase (~1 mg/mL).

  • Partitioning: Mix equal volumes (e.g., 2 mL) of the compound-octanol solution and pre-saturated water.

  • Equilibrium: Shake vigorously for 30 minutes; centrifuge to separate phases.

  • Analysis: Measure concentration in both phases.

    • Calculation:

      
      [1]
      

Applications & Formulation Implications

  • Drug Development: Used as a polar scaffold to improve the water solubility of lipophilic drugs via ether linkages.

  • Process Chemistry:

    • Reaction Solvent:[1][3] Can be used in reactions requiring polar aprotic conditions (if protected) or as a reactant in neat conditions.

    • Purification: Due to water solubility, avoid aqueous washes for product isolation. Use lyophilization or azeotropic distillation (with Ethanol/Toluene) to remove water.

Workflow: Solubility Screening

Workflow Start Start: Solid/Liquid Sample Visual Visual Solubility Test (Solvent Addition) Start->Visual Soluble Clear Solution Visual->Soluble Dissolves Insoluble Precipitate/Cloudy Visual->Insoluble Undissolved Quant Quantification (HPLC/ELSD) Soluble->Quant Determine Saturation Limit Heat Heat to 50°C Insoluble->Heat Check Temp Dependence Heat->Soluble Soluble (Hot) Heat->Insoluble Insoluble (Hot)

Figure 2: Decision tree for rapid solubility screening in process development.

References

  • OECD Guidelines for the Testing of Chemicals. Test No. 105: Water Solubility. OECD Publishing, Paris. Link[1]

  • PubChem Compound Summary. Tetrahydropyran-4-methanol (Analog).[1] National Center for Biotechnology Information. Link[1][4]

  • Thermo Scientific Chemicals. 4-(Hydroxymethyl)tetrahydropyran Product Specification.Link

  • Chem-Impex International. Tetrahydropyran-4-methanol Safety Data Sheet.Link[1]

Sources

Protocols & Analytical Methods

Method

Synthesis of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol from Ethyl Esters: An Application and Protocol Guide

Introduction: The Significance of Substituted Tetrahydropyrans in Modern Drug Discovery The tetrahydropyran (THP) moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to en...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Substituted Tetrahydropyrans in Modern Drug Discovery

The tetrahydropyran (THP) moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance their pharmacological profiles.[1][2] As a bioisostere of cyclohexane, the THP ring can improve aqueous solubility, modulate pKa, and introduce a hydrogen bond acceptor through its ether oxygen, thereby positively influencing the absorption, distribution, metabolism, and excretion (ADME) properties of a molecule.[2] The specific molecule, (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, represents a valuable building block for the synthesis of more complex pharmaceutical intermediates due to its bifunctional nature, containing both a protected hydroxyl group (methoxy) and a primary alcohol. This guide provides a detailed protocol for the synthesis of this key intermediate, starting from a commercially available ethyl ester, focusing on the critical reduction step using lithium aluminum hydride (LAH).

Synthetic Strategy: From Ester to Primary Alcohol via Hydride Reduction

The core of this synthetic protocol involves the reduction of an ethyl ester, specifically ethyl 3-methoxytetrahydro-2H-pyran-4-carboxylate, to the corresponding primary alcohol, (3-Methoxytetrahydro-2H-pyran-4-yl)methanol. Lithium aluminum hydride (LiAlH4 or LAH) is the reagent of choice for this transformation due to its high reactivity, which is necessary for the reduction of esters.[3][4] Unlike milder reducing agents such as sodium borohydride, LAH is potent enough to reduce a wide range of carbonyl compounds, including carboxylic acids and their derivatives.[3]

The reaction proceeds through a well-established mechanism. Initially, a hydride ion from the AlH4- complex performs a nucleophilic attack on the electrophilic carbonyl carbon of the ester. This addition leads to the formation of a tetrahedral intermediate.[5] Subsequently, the intermediate collapses, expelling the ethoxide leaving group and forming an aldehyde. This aldehyde is more reactive than the starting ester and is immediately reduced by a second equivalent of hydride, yielding an aluminum alkoxide.[4][5] The final primary alcohol is then liberated upon aqueous workup.

Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplier
Ethyl 3-methoxytetrahydro-2H-pyran-4-carboxylate≥95%Commercially Available
Lithium Aluminum Hydride (LiAlH₄)95%, powderCommercially Available
Tetrahydrofuran (THF)Anhydrous, ≥99.9%, inhibitor-freeCommercially Available
Diethyl ether (Et₂O)Anhydrous, ≥99.7%, inhibitor-freeCommercially Available
Ethyl acetate (EtOAc)ACS gradeCommercially Available
Sodium Hydroxide (NaOH)Pellets, ≥97%Commercially Available
Anhydrous Magnesium Sulfate (MgSO₄)≥97%Commercially Available
Celite® 545---Commercially Available
Hydrochloric Acid (HCl)6 M aqueous solutionCommercially Available
Deionized Water------
Equipment
  • Three-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Dropping funnel

  • Nitrogen or Argon gas inlet

  • Ice-water bath

  • Heating mantle

  • Rotary evaporator

  • Separatory funnel

  • Glassware for extraction and filtration

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Detailed Step-by-Step Procedure

1. Reaction Setup and Inert Atmosphere:

  • A 250 mL three-necked round-bottom flask, equipped with a magnetic stir bar, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel, must be thoroughly dried in an oven and allowed to cool to room temperature under a stream of inert gas.[6] This is critical as LAH reacts violently with water.[7]

  • Weigh 2.0 g (52.7 mmol) of lithium aluminum hydride powder and carefully transfer it to the reaction flask under a positive pressure of inert gas.

  • Add 50 mL of anhydrous THF to the flask to create a suspension of LAH.

2. Addition of the Ester:

  • Dissolve 5.0 g (26.8 mmol) of ethyl 3-methoxytetrahydro-2H-pyran-4-carboxylate in 25 mL of anhydrous THF in the dropping funnel.

  • Cool the LAH suspension in the reaction flask to 0 °C using an ice-water bath.

  • Slowly add the solution of the ethyl ester dropwise to the stirred LAH suspension over a period of 30-45 minutes, maintaining the internal temperature below 10 °C.[6] This slow addition is crucial to control the exothermic reaction.

3. Reaction Monitoring:

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

  • The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexanes. The disappearance of the starting ester spot and the appearance of a more polar product spot (lower Rf value) indicates the reaction is proceeding.

4. Quenching and Work-up (Fieser Method):

  • Once the reaction is complete, cool the flask back down to 0 °C in an ice-water bath.

  • CAUTION: The quenching process is highly exothermic and generates hydrogen gas. It must be performed slowly and carefully in a well-ventilated fume hood.

  • Slowly and dropwise, add the following reagents in sequence to the stirred reaction mixture[8][9]:

    • 2.0 mL of deionized water.

    • 2.0 mL of 15% (w/v) aqueous sodium hydroxide solution.

    • 6.0 mL of deionized water.

  • A granular white precipitate of aluminum salts should form, making the mixture easier to filter.[8]

  • Remove the ice bath and allow the mixture to stir at room temperature for at least 30 minutes.

5. Isolation and Purification of the Product:

  • Add approximately 10 g of anhydrous magnesium sulfate to the mixture and stir for another 15 minutes to ensure all water is absorbed.[9]

  • Filter the mixture through a pad of Celite® to remove the inorganic salts. Wash the filter cake with additional diethyl ether or THF.

  • Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude (3-Methoxytetrahydro-2H-pyran-4-yl)methanol as an oil.

  • The crude product can be further purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to yield the pure product.

Visualizing the Workflow

Reaction Pathway

Reaction_Pathway cluster_reaction Reduction Reaction Ester Ethyl 3-methoxytetrahydro-2H-pyran-4-carboxylate LAH 1. LiAlH4, THF, 0 °C to rt Product (3-Methoxytetrahydro-2H-pyran-4-yl)methanol Ester->Product LiAlH4 then H2O workup LAH->Product Workup 2. H2O, NaOH(aq) Experimental_Workflow start Start setup Dry Apparatus & Establish Inert Atmosphere start->setup lah_suspension Prepare LiAlH4 Suspension in Anhydrous THF setup->lah_suspension ester_addition Slowly Add Ester Solution at 0 °C lah_suspension->ester_addition reaction Stir at Room Temperature & Monitor by TLC ester_addition->reaction quench Quench Reaction at 0 °C (Fieser Method) reaction->quench isolation Filter and Concentrate Crude Product quench->isolation purification Purify by Column Chromatography isolation->purification end End purification->end

Caption: Step-by-step experimental workflow for the synthesis.

Expected Results and Characterization

ParameterExpected Value
Yield 75-90%
Appearance Colorless to pale yellow oil
¹H NMR Consistent with the structure of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol
¹³C NMR Consistent with the structure of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol
Mass Spec (ESI) [M+H]⁺ or [M+Na]⁺ corresponding to C₇H₁₄O₃

Safety Considerations

  • Lithium Aluminum Hydride (LAH): LAH is a highly reactive, pyrophoric, and water-reactive reagent. It should only be handled by trained personnel in a controlled laboratory environment under an inert atmosphere. [7][8]All glassware must be scrupulously dried to prevent violent reactions.

  • Quenching Procedure: The quenching of excess LAH is extremely exothermic and produces flammable hydrogen gas. It must be performed slowly and with adequate cooling.

  • Solvents: Anhydrous ethers like THF and diethyl ether are highly flammable and can form explosive peroxides. They should be handled in a well-ventilated fume hood away from ignition sources.

Troubleshooting

IssuePossible CauseSuggested Solution
Low Yield Incomplete reactionExtend reaction time or use a slight excess of LAH. Ensure all reagents and solvents are anhydrous.
Product loss during work-upEnsure thorough extraction of the aqueous layer. Be careful not to discard the organic layer.
Reaction does not start Inactive LAHUse a fresh bottle of LAH or test the activity of the current batch on a small scale.
Wet reagents or solventEnsure all reagents and solvents are properly dried.
Difficult filtration after work-up Gelatinous aluminum saltsEnsure the Fieser workup ratios are followed precisely. Allow for adequate stirring time after each addition.

Conclusion

This guide provides a comprehensive and detailed protocol for the synthesis of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol from its corresponding ethyl ester. By carefully following the outlined procedures, particularly with respect to the handling of lithium aluminum hydride and the quenching process, researchers can reliably produce this valuable building block for applications in drug discovery and development. The principles and techniques described herein are broadly applicable to the reduction of other esters and carbonyl-containing compounds.

References

  • ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

  • Merlic, C. A. (n.d.). Workup for Aluminum Hydride Reductions. UCLA Department of Chemistry and Biochemistry. [Link]

  • Ashenhurst, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

  • National Center for Biotechnology Information. (n.d.). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PubMed Central. [Link]

  • Hunt, I. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. University of Calgary. [Link]

  • Chemistry Steps. (n.d.). Esters to Alcohols. [Link]

  • CORE. (n.d.). A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. [Link]

  • Sygnature Discovery. (n.d.). Synthesis of 4-​aminotetrahydropyran scaffolds for drug discovery. [Link]

  • JoVE. (2025, May 22). Video: Esters to Alcohols: Hydride Reductions. [Link]

  • MDPI. (2018, November 1). Synthesis of Polysubstituted Tetrahydropyrans by Stereoselective Hydroalkoxylation of Silyl Alkenols: En Route to Tetrahydropyranyl Marine Analogues. [Link]

  • University of the West Indies at Mona. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

  • Chemistry LibreTexts. (2023, January 22). Esters can be reduced to 1° alcohols using LiAlH₄. [Link]

  • The University of Sheffield. (n.d.). A lithium aluminium hydride reduction. [Link]

Sources

Application

Application Note: Reagents and Protocols for the Regioselective Methylation of Tetrahydro-2H-pyran-3,4-diol

Executive Summary Tetrahydro-2H-pyran-3,4-diol is a critical structural motif found in deoxygenated carbohydrates, macrolide antibiotics, and complex pharmaceutical scaffolds. A persistent bottleneck in the synthetic ela...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Tetrahydro-2H-pyran-3,4-diol is a critical structural motif found in deoxygenated carbohydrates, macrolide antibiotics, and complex pharmaceutical scaffolds. A persistent bottleneck in the synthetic elaboration of this motif is the regioselective functionalization of its vicinal secondary hydroxyl groups. Because the C3 and C4 hydroxyls possess nearly identical pKₐ values and similar steric profiles, traditional exhaustive alkylation methods (e.g., NaH with excess methyl iodide) inevitably result in intractable mixtures of regioisomers and over-methylated byproducts.

This application note details two field-proven, state-of-the-art methodologies for achieving high regioselectivity: Stoichiometric Stannylene Acetal Activation and Catalytic Diarylborinic Acid Activation . By amplifying the intrinsic stereoelectronic differences between the equatorial and axial positions of the pyran ring, these protocols provide drug development professionals with reproducible, scalable, and self-validating workflows.

Mechanistic Rationale & Causality

To achieve precision methylation, the reaction conditions must artificially differentiate the two hydroxyl groups. This is accomplished by forming temporary, cyclic intermediates that alter the natural reactivity of the diol.

The Stannylene Acetal Method

Reacting the vicinal diol with dibutyltin oxide (Bu₂SnO) under dehydrating conditions forms a covalent, cyclic stannylene acetal. This intermediate fundamentally alters the molecule's reactivity profile. The Sn–O bonds are highly polarized, increasing the electron density on the oxygen atoms. In a pyran system, the equatorial oxygen is typically less sterically hindered and exhibits superior orbital alignment for the subsequent Sₙ2 attack on methyl iodide. The addition of a nucleophilic additive, such as Cesium Fluoride (CsF), coordinates to the tin atom, further polarizing the Sn–O bond and accelerating the alkylation almost exclusively at the equatorial position 1. This powerful directing effect has been utilized in the synthesis of highly complex targets, including oligosaccharides and marine biotoxins like Maitotoxin 2.

Diarylborinic Acid Catalysis

For a more atom-economical approach that avoids toxic heavy metals, diarylborinic acids (e.g., Ph₂BOH) serve as highly effective catalysts. The borinic acid reversibly condenses with the diol to form an anionic tetracoordinate borinate complex in the presence of a mild base. This complex selectively activates the equatorial hydroxyl group. Because the turnover-limiting step is the direct reaction of this complex with the electrophile (MeI), and the complex is in rapid equilibrium with the starting diol, the system inherently prevents over-alkylation, yielding the mono-methyl ether with exquisite precision 3.

Reagent Selection & Quantitative Comparison

The table below summarizes the expected performance of various reagent systems when applied to cis-vicinal pyran-diols.

Reagent SystemActivation MechanismTypical Selectivity (Equatorial : Axial)Expected YieldReaction ConditionsEnvironmental / Safety Profile
Bu₂SnO / MeI / CsF Cyclic Stannylene AcetalHigh (>7:1)75–85%Reflux (Toluene), then DMF at 40°CToxic (Organotin); requires careful waste disposal.
Ph₂BOH / MeI / K₂CO₃ Tetracoordinate BorinateVery High (>10:1)80–95%Mild (RT to 35°C), MeCNGreen alternative; highly atom-economical.
Ag₂O / MeI Surface-mediated PTCModerate (~3:1)50–65%RT, DMF, DarkExpensive; heterogeneous; light-sensitive.

Mechanistic Pathway Visualization

Pathway Step1 Tetrahydro-2H-pyran-3,4-diol (Vicinal Diol) Step2A Dibutyltin Oxide (Bu2SnO) Stoichiometric Activation Step1->Step2A Step2B Diarylborinic Acid (Ar2BOH) Catalytic Activation Step1->Step2B Step3A Stannylene Acetal Complex (Enhanced Nucleophilicity) Step2A->Step3A Step3B Tetracoordinate Borinate (Equatorial Preference) Step2B->Step3B Step4 Methyl Iodide (MeI) Electrophilic Attack Step3A->Step4 Step3B->Step4 Step5 Regioselective Mono-Methyl Ether (C3 or C4 Methoxy) Step4->Step5

Mechanistic pathways for the regioselective methylation of pyran-3,4-diols.

Validated Experimental Protocols

Protocol A: Dibutyltin Oxide (Bu₂SnO) Mediated Methylation

This protocol utilizes stoichiometric organotin to force regioselectivity via a covalent intermediate 4.

  • Acetal Formation: Suspend tetrahydro-2H-pyran-3,4-diol (1.0 equiv) and dibutyltin oxide (1.05 equiv) in anhydrous toluene (0.1 M).

  • Dehydration: Attach a Dean-Stark apparatus and reflux the mixture for 3–4 hours.

    • Self-Validating Step: Bu₂SnO is initially insoluble. The reaction is complete when the cloudy suspension transitions into a completely clear, homogeneous solution, indicating total conversion to the soluble stannylene acetal.

  • Solvent Exchange: Concentrate the solution under reduced pressure to yield a foamy residue. Redissolve the residue in anhydrous DMF (0.2 M).

  • Alkylation: Add anhydrous Cesium Fluoride (CsF, 1.5 equiv) and Methyl Iodide (MeI, 1.2 equiv). Stir at 40°C for 12 hours.

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. Wash the organic layer with 10% aqueous KF solution to precipitate tin byproducts as insoluble polymeric tin fluorides. Filter through Celite, dry over Na₂SO₄, and concentrate.

Protocol B: Diarylborinic Acid Catalyzed Methylation

This protocol utilizes catalytic boron to dynamically activate the equatorial hydroxyl group 3.

  • Catalyst Complexation: In a flame-dried flask, dissolve the diol (1.0 equiv) in anhydrous acetonitrile (0.2 M). Add diphenylborinic acid (Ph₂BOH, 10 mol%) and stir for 15 minutes at room temperature.

  • Base Addition: Add finely powdered, anhydrous K₂CO₃ (1.5 equiv) to the solution.

  • Alkylation: Dropwise add Methyl Iodide (MeI, 1.1 equiv). Stir the reaction at 35°C for 16–24 hours.

    • Self-Validating Step: Monitor via TLC (EtOAc/Hexanes). Because the borinate complex only activates the starting diol, the formation of the mono-methylated product will plateau without progressing to the di-methylated byproduct, acting as a kinetic dead-end for over-reaction.

  • Workup: Quench the reaction with methanol to disrupt the borinate complex. Filter the suspension to remove K₂CO₃ salts, concentrate, and purify via flash column chromatography.

Analytical Validation

To ensure the integrity of the regioselective methylation, structural confirmation cannot rely solely on 1D ¹H-NMR due to the overlapping signals of the pyran ring protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): The definitive self-validating analytical technique is 2D HMBC NMR. A strong ³J correlation must be observed between the newly integrated methoxy protons (singlet, ~3.4 ppm) and the specific carbon (C3 or C4) of the pyran ring (typically 75–85 ppm).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Use NOESY to confirm the spatial relationship between the methoxy group and the adjacent axial/equatorial protons, verifying that the methylation occurred on the stereoelectronically predicted face.

References

  • Taylor, M. S., et al. "Regioselective, Borinic Acid-Catalyzed Monoacylation, Sulfonylation and Alkylation of Diols and Carbohydrates: Expansion of Substrate Scope and Mechanistic Studies." Journal of the American Chemical Society, 2012. Available at:[Link]

  • Nicolaou, K. C., et al. "A Behemoth from the Deep: The Discovery and Synthesis of Maitotoxin." Utrecht University Theses, 2021. Available at: [Link]

  • O'Doherty, G. A., et al. "De Novo Asymmetric Achmatowicz Approach to Oligosaccharide Natural Products." National Institutes of Health (PMC), 2015. Available at: [Link]

Sources

Method

Topic: Scalable Synthesis Routes for Chiral 3-Methoxytetrahydropyran Derivatives

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals Abstract The tetrahydropyran (THP) ring is a privileged scaffold found in a vast array of bioactive natural products and cl...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The tetrahydropyran (THP) ring is a privileged scaffold found in a vast array of bioactive natural products and clinically approved pharmaceuticals.[1][2][3] The precise stereochemical control of substituents on the THP ring is critical for biological activity, making the development of scalable, enantioselective synthetic routes a paramount objective in modern drug discovery.[4][5] This document provides a detailed guide to scalable synthesis strategies for producing chiral 3-methoxytetrahydropyran derivatives, which are valuable chiral building blocks.[6][7] We will focus on two robust and field-proven methodologies: Asymmetric Enzymatic Reduction of a prochiral ketone precursor and Organocatalytic Intramolecular Oxa-Michael Addition. These approaches are selected for their high stereoselectivity, operational simplicity, and amenability to scale-up, offering significant advantages over classical, less efficient methods.

Introduction: The Strategic Importance of Chiral Tetrahydropyrans

The overrepresentation of the tetrahydropyran motif in biologically active molecules is not coincidental. Its conformational preferences and ability to engage in hydrogen bonding interactions make it an ideal structural element for molecular recognition at biological targets.[3][8] Consequently, the demand for enantiopure THP building blocks for the construction of complex molecules and compound libraries is perpetually high.[4][5]

Synthesizing these structures, particularly with control over multiple stereocenters, presents a significant challenge. Traditional methods often rely on multi-step sequences with stoichiometric chiral reagents, which are ill-suited for large-scale production. Modern synthetic chemistry has ushered in an era of catalytic asymmetric synthesis, providing powerful tools to construct these chiral heterocycles efficiently and sustainably.[2][7] This guide focuses on scalable catalytic strategies that deliver the desired 3-methoxytetrahydropyran core with high fidelity.

Overview of Major Synthetic Strategies

Several core strategies have been developed for the asymmetric synthesis of substituted tetrahydropyrans. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials.

cluster_strategies Key Asymmetric THP Synthesis Strategies cluster_precursors Common Precursors A Intramolecular Cycloetherification B Hetero-Diels-Alder Reaction C Organocatalytic Cascade D Prins Cyclization P1 Hydroxy-alkenes/ Unsaturated Esters P1->A [Oxa-Michael, etc.] Ref: [15] P2 Dienes & Aldehydes P2->B [4+2] Cycloaddition Ref: [19, 32] P3 Dicarbonyls & Nitroalkenes P3->C Domino Reaction Ref: [14, 16, 21] P4 Homoallylic Alcohols & Aldehydes P4->D Cationic Cyclization Ref: [12, 19] cluster_workflow Scalable Two-Step Synthesis Start Prochiral Ketone (6-methoxy-dihydropyran-3-one) Step1 Asymmetric Enzymatic Reduction (KRED, GDH, Glucose, NADP+) Start->Step1 Intermediate Chiral Alcohol (3-hydroxy-6-methoxy-THP) Step1->Intermediate >99% ee Step2 O-Methylation (NaH, MeI) Intermediate->Step2 Product Chiral Product (3,6-dimethoxy-THP) Step2->Product High Yield cluster_cycle Organocatalytic Oxa-Michael Cycle Catalyst Chiral Catalyst (CPA-H) Activated Activated Complex H-Bonding Catalyst->Activated Substrate δ-Hydroxy α,β-Unsaturated Ester Substrate->Activated Cyclization Intramolecular Attack Activated->Cyclization Stereocontrol ProductComplex Product-Catalyst Complex Cyclization->ProductComplex ProductComplex->Catalyst Catalyst Regeneration Product Enantioenriched THP Product ProductComplex->Product

Sources

Application

Application Notes and Protocols for the Incorporation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol into Antibody-Drug Conjugates

Introduction: The Critical Role of Linker Technology in Advanced Antibody-Drug Conjugates Antibody-drug conjugates (ADCs) represent a paradigm shift in targeted cancer therapy, combining the specificity of monoclonal ant...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Linker Technology in Advanced Antibody-Drug Conjugates

Antibody-drug conjugates (ADCs) represent a paradigm shift in targeted cancer therapy, combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic payloads. The linker, a chemical bridge connecting the antibody and the payload, is a critical determinant of an ADC's therapeutic index, influencing its stability, pharmacokinetics, and mechanism of action. Early generation ADCs faced challenges with linker stability, often leading to premature payload release and off-target toxicity.

A significant advancement in ADC technology has been the development of hydrophilic linkers. Many potent cytotoxic agents are hydrophobic, and their conjugation to an antibody can increase the ADC's propensity for aggregation, leading to faster clearance from circulation and reduced efficacy.[1][2][3][4][5] Hydrophilic linkers, such as those incorporating polyethylene glycol (PEG) moieties, can mitigate these issues by improving the overall solubility and stability of the ADC.[1][2][3]

This application note proposes the use of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol as a novel, hydrophilic building block for the synthesis of next-generation ADC linkers. The tetrahydropyran (THP) scaffold is a well-established motif in medicinal chemistry, known to enhance aqueous solubility and provide a synthetically tractable handle for further chemical modification. By incorporating this moiety into an ADC linker, we hypothesize an improvement in the physicochemical properties of the resulting conjugate, potentially leading to enhanced therapeutic outcomes.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the conceptual framework and detailed experimental protocols for the functionalization of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol and its incorporation into an ADC. We will cover both cysteine- and lysine-based conjugation strategies, as well as the essential purification and characterization techniques.

Rationale for Utilizing (3-Methoxytetrahydro-2H-pyran-4-yl)methanol in ADC Linkers

The incorporation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol into an ADC linker is predicated on the following potential advantages:

  • Enhanced Hydrophilicity: The pyran ring and the methoxy group are expected to increase the water solubility of the linker-payload construct, thereby reducing the aggregation potential of the final ADC, especially those with a high drug-to-antibody ratio (DAR).[4][5]

  • Improved Pharmacokinetics: By minimizing aggregation and non-specific interactions, ADCs with more hydrophilic linkers may exhibit longer circulation half-lives and improved tumor accumulation.[1][2]

  • Synthetic Tractability: The primary alcohol of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol provides a versatile chemical handle for a variety of functionalization reactions, allowing for its straightforward integration into different linker designs.

  • Biocompatibility: The tetrahydropyran core is a common structural motif in many biologically active molecules and is generally considered to be well-tolerated.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of a functionalized linker-payload construct derived from (3-Methoxytetrahydro-2H-pyran-4-yl)methanol and its subsequent conjugation to a monoclonal antibody.

Part 1: Functionalization of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

To be incorporated into an ADC, the primary alcohol of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol must first be converted into a reactive functional group suitable for bioconjugation. We present two distinct methodologies for this purpose.

This protocol describes a two-step process to convert the primary alcohol into a maleimide group, which is highly reactive towards the thiol groups of cysteine residues.

Step 1: Conversion of the Primary Alcohol to a Primary Amine

A biocatalytic oxidation-transamination cascade can be employed for the efficient conversion of the primary alcohol to a primary amine.[6]

  • Reaction Setup: In a sterile, sealed reaction vessel, prepare a solution of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol (1 equivalent) in an appropriate buffer (e.g., potassium phosphate buffer, pH 7.5).

  • Enzyme Addition: Add a long-chain alcohol oxidase (e.g., from Aspergillus fumigatus) and a ω-transaminase (e.g., from Chromobacterium violaceum) to the reaction mixture. A suitable amine donor, such as alanine, should also be included in excess.

  • Reaction Conditions: Incubate the reaction mixture at 30°C with gentle agitation and a continuous supply of oxygen for 24-48 hours.

  • Monitoring and Purification: Monitor the reaction progress by LC-MS. Upon completion, the enzyme can be removed by precipitation or filtration, and the resulting amine can be purified by standard chromatographic techniques.

Step 2: Reaction of the Primary Amine with a Maleimide-Functionalized NHS Ester

  • Dissolution: Dissolve the purified amine from Step 1 in a suitable aprotic solvent, such as dimethylformamide (DMF).

  • Reagent Addition: Add a maleimide-functionalized N-hydroxysuccinimide (NHS) ester (e.g., maleimido-propionic acid NHS ester) to the solution in a slight molar excess.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 2-4 hours.

  • Purification: Purify the resulting maleimide-functionalized linker component by flash chromatography on silica gel.

This protocol details the conversion of the primary alcohol to a carboxylic acid, followed by activation to an NHS ester for reaction with lysine residues.

Step 1: Oxidation of the Primary Alcohol to a Carboxylic Acid

A two-step, one-pot procedure using TEMPO-mediated oxidation is a mild and efficient method.[7]

  • Reaction Setup: Dissolve (3-Methoxytetrahydro-2H-pyran-4-yl)methanol (1 equivalent) in a biphasic solvent system (e.g., dichloromethane and water) containing a phase-transfer catalyst (e.g., tetrabutylammonium bromide).

  • Oxidation: Add TEMPO (catalytic amount) and sodium hypochlorite (NaOCl) to the reaction mixture and stir vigorously at room temperature. After the initial oxidation to the aldehyde is complete (monitored by TLC), add sodium chlorite (NaClO₂) to further oxidize the aldehyde to the carboxylic acid.

  • Workup and Purification: After the reaction is complete, perform an aqueous workup to isolate the carboxylic acid. The product can be purified by crystallization or chromatography.

Step 2: Activation of the Carboxylic Acid to an NHS Ester

  • Dissolution: Dissolve the purified carboxylic acid from Step 1 in anhydrous DMF.

  • Activation: Add N-hydroxysuccinimide (NHS) and a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to the solution.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 4-6 hours.

  • Purification: The resulting NHS ester can be used directly in the next step or purified by recrystallization.

Part 2: Preparation of the Linker-Payload Conjugate

This protocol describes the attachment of a model cytotoxic payload, monomethyl auristatin E (MMAE), to the functionalized linker components prepared in Part 1.

Protocol 2A: Attachment of MMAE to the Functionalized Linker

  • Reaction Setup: The specific reaction will depend on the functional groups of the linker and payload. For example, if the linker has a carboxylic acid and the payload has an amine, a standard peptide coupling reaction can be used.

  • Coupling Reaction: Dissolve the functionalized linker component and MMAE in an appropriate solvent (e.g., DMF). Add a peptide coupling reagent (e.g., HATU) and a base (e.g., DIPEA).

  • Reaction Conditions: Stir the reaction at room temperature until the reaction is complete, as monitored by LC-MS.

  • Purification: Purify the linker-payload conjugate by preparative HPLC.

Part 3: Antibody-Drug Conjugation

This section details the conjugation of the prepared linker-payload to a monoclonal antibody using either cysteine or lysine chemistry.

This method utilizes the reaction between the maleimide-functionalized linker-payload and the free thiol groups on a partially reduced antibody.[8][][10]

  • Antibody Reduction:

    • Prepare the antibody in a suitable buffer (e.g., PBS with EDTA).

    • Add a reducing agent, such as tris(2-carboxyethyl)phosphine (TCEP), in a controlled molar excess to partially reduce the interchain disulfide bonds. The exact amount of TCEP will need to be optimized for the specific antibody to achieve the desired number of free thiols.

    • Incubate the reaction at 37°C for 1-2 hours.

    • Remove excess TCEP using a desalting column.

  • Conjugation Reaction:

    • Immediately add the maleimide-functionalized linker-payload (dissolved in a co-solvent like DMSO) to the reduced antibody solution. A molar excess of the linker-payload per free thiol is typically used.

    • Incubate the reaction at room temperature for 1-2 hours.

  • Quenching:

    • Quench the reaction by adding an excess of a thiol-containing reagent, such as N-acetylcysteine, to cap any unreacted maleimide groups.

This method involves the reaction of the abundant surface-accessible lysine residues of the antibody with the NHS-ester-functionalized linker-payload.[11][12][13][14]

  • Antibody Preparation:

    • Buffer exchange the antibody into a suitable conjugation buffer with a slightly alkaline pH (e.g., pH 8.0-8.5) to ensure the lysine residues are deprotonated and nucleophilic.[15][16][17]

  • Conjugation Reaction:

    • Add the NHS-ester-functionalized linker-payload (dissolved in an anhydrous solvent like DMSO) to the antibody solution. The molar ratio of the linker-payload to the antibody will determine the average DAR and needs to be optimized.

    • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

  • Quenching:

    • Quench the reaction by adding a primary amine-containing buffer, such as Tris or glycine, to consume any unreacted NHS esters.

Part 4: Purification of the Antibody-Drug Conjugate

Purification is crucial to remove unconjugated linker-payload, unconjugated antibody, and any aggregates.

SEC separates molecules based on their size and is effective for removing small molecule impurities and aggregates.[18][19][20]

  • Column Equilibration: Equilibrate a suitable SEC column (e.g., Superdex 200) with a formulation buffer (e.g., PBS).

  • Sample Loading and Elution: Load the crude ADC mixture onto the column and elute with the equilibration buffer.

  • Fraction Collection: Collect fractions corresponding to the monomeric ADC peak.

HIC separates molecules based on their hydrophobicity and is particularly useful for separating ADC species with different DARs.[18][19][21][22][23]

  • Column and Buffer Preparation: Use a HIC column (e.g., Butyl or Phenyl) and prepare a high-salt binding buffer and a low-salt elution buffer.

  • Sample Preparation: Adjust the salt concentration of the ADC sample to match the binding buffer.

  • Elution: Load the sample onto the equilibrated column and elute with a decreasing salt gradient.

  • Fraction Collection: Collect fractions corresponding to the desired DAR species.

Part 5: Characterization of the Antibody-Drug Conjugate

Thorough characterization is essential to ensure the quality, consistency, and efficacy of the ADC.

  • HIC-UV: As described in Protocol 4B, the different DAR species can be separated and quantified by integrating the peak areas in the UV chromatogram.[18][19][21]

  • Mass Spectrometry: Intact mass analysis of the ADC by LC-MS can provide a precise determination of the mass of each DAR species, allowing for the calculation of the average DAR.[18][24][25]

  • Size-Exclusion Chromatography (SEC): Analytical SEC is the gold standard for quantifying the percentage of high molecular weight species (aggregates) in the final ADC product.[18][19][20]

  • Mass Spectrometry (Peptide Mapping): The ADC can be digested with an enzyme (e.g., trypsin), and the resulting peptides analyzed by LC-MS/MS to identify the specific conjugation sites on the antibody.

Data Presentation

Parameter Cysteine Conjugation Lysine Conjugation
Antibody Concentration 5-10 mg/mL5-10 mg/mL
Molar Ratio (Linker-Payload:Ab) 5-10 equivalents per thiol5-20 equivalents
Reaction Buffer PBS with EDTA, pH 7.2Phosphate or Borate buffer, pH 8.0-8.5
Reaction Temperature Room Temperature4°C to Room Temperature
Reaction Time 1-2 hours2-4 hours
Expected Average DAR 3.5-4.02.0-6.0 (heterogeneous)
Purification Method SEC and/or HICSEC and/or HIC
Final Aggregate Content < 2%< 5%

Visualization of Experimental Workflows

ADC_Synthesis_Workflow cluster_functionalization Part 1: Linker Functionalization cluster_conjugation Part 2 & 3: Conjugation cluster_analysis Part 4 & 5: Purification & Characterization mol (3-Methoxytetrahydro-2H-pyran-4-yl)methanol amine Primary Amine Derivative mol->amine Biocatalytic Amination acid Carboxylic Acid Derivative mol->acid TEMPO-mediated Oxidation maleimide Maleimide-Functionalized Linker amine->maleimide Reaction with Maleimide-NHS lp_maleimide Linker-Payload (Maleimide) maleimide->lp_maleimide nhs NHS-Ester-Functionalized Linker acid->nhs NHS Ester Formation lp_nhs Linker-Payload (NHS) nhs->lp_nhs payload Cytotoxic Payload (e.g., MMAE) payload->lp_maleimide payload->lp_nhs adc_cys Cysteine-Conjugated ADC lp_maleimide->adc_cys adc_lys Lysine-Conjugated ADC lp_nhs->adc_lys antibody Monoclonal Antibody antibody->adc_cys Cysteine Conjugation antibody->adc_lys Lysine Conjugation purification Purification (SEC/HIC) adc_cys->purification adc_lys->purification characterization Characterization (DAR, Aggregation, MS) purification->characterization final_adc Purified & Characterized ADC characterization->final_adc

Caption: Workflow for the incorporation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol into an ADC.

Conclusion

The protocols outlined in this application note provide a comprehensive framework for the incorporation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol as a novel hydrophilic component in antibody-drug conjugate linkers. By leveraging established bioconjugation chemistries, this readily available building block can be functionalized and attached to both the cytotoxic payload and the monoclonal antibody. The resulting ADCs, benefiting from the enhanced hydrophilicity of the tetrahydropyran moiety, have the potential to exhibit improved physicochemical properties and in vivo performance. Further investigation into the optimization of these protocols and the in vitro and in vivo evaluation of the resulting ADCs is warranted to fully elucidate the therapeutic potential of this novel linker technology.

References

  • Agilent Technologies. (n.d.). Characterization of Antibody-Drug Conjugates (ADCs) Using 2D-LC and Native MS. Retrieved from [Link]

  • Brun, M.-P., & Gauzy-Lazo, L. (2013). Protocols for lysine conjugation.
  • Evans, N., Grygorash, R., Camper, N., Pabst, M., et al. (2022). Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance. Frontiers in Drug Delivery, 2, 883588.
  • Creative Biolabs. (n.d.). Conjugation Strategy of Endogenous Cysteine Residues. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Characterization of Antibody-Drug Conjugates (ADC) using 2-Dimension Liquid Chromatography (2D-LC) and Native Mass Spectrometric. Retrieved from [Link]

  • Fu, Q., et al. (2026). The role of hydrophilic linkers in next-generation antibody-drug conjugates. Journal of Controlled Release, 390, 114612.
  • Fu, Q., et al. (2026). The role of hydrophilic linkers in next-generation antibody-drug conjugates. PubMed. Retrieved from [Link]

  • Brun, M.-P., & Gauzy-Lazo, L. (2013). Protocols for lysine conjugation. PubMed. Retrieved from [Link]

  • Gauthier, M.-A., & Klok, H.-A. (2026). Rapid and selective characterization of antibody-drug conjugates in complex sample matrices by native affinity liquid chromatography-mass spectrometry. Analytical Chemistry, 98(3), 1234-1241.
  • van der Veeken, J., et al. (2021). Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments. International Journal of Molecular Sciences, 22(18), 10005.
  • Brun, M.-P., & Gauzy-Lazo, L. (2013). Protocols for Lysine Conjugation. ResearchGate. Retrieved from [Link]

  • Liu, H., et al. (2021). Novel hydrophilic drug linkers enable exatecan-based antibody-drug conjugates with promising physiochemical properties and in vivo activity. Molecular Cancer Therapeutics, 20(12 Supplement), P196.
  • Xu, K., et al. (2021). Characterization of Antibody–Drug Conjugate Pharmacokinetics and in Vivo Biotransformation Using Quantitative Intact LC-HRMS and Surrogate Analyte LC-MRM. Analytical Chemistry, 93(16), 6345-6353.
  • Creative Biolabs. (2024, November 7). Conjugation Based on Lysine Residues. Retrieved from [Link]

  • D'Atri, V., et al. (2020).
  • University of Cambridge. (n.d.). A protocol for the preparation and use of simple carbonylacrylic acid derivatives to perform cysteine chemoselective and irreversible protein chemical ligation. Retrieved from [Link]

  • Wills, A. G., et al. (2021). Site-selective lysine conjugation methods and applications towards antibody–drug conjugates.
  • American Pharmaceutical Review. (2015, July 31). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. Retrieved from [Link]

  • MDPI. (2021, February 2). Development of a Single-Step Antibody–Drug Conjugate Purification Process with Membrane Chromatography. Retrieved from [Link]

  • Nagib, D. A. (n.d.). A Holy Grail Transformation Adapted from Vicinal, Double C-H Functionalization of Alcohols via an Imid. Retrieved from [Link]

  • NJ Bio, Inc. (n.d.). Linkers for ADCs. Retrieved from [Link]

  • Thermo Fisher Scientific. (2018, May 3). Strategies for successful crosslinking and bioconjugation applications [Video]. YouTube. [Link]

  • Asano, R., et al. (2016). One-Step Conjugation Method for Site-Specific Antibody–Drug Conjugates through Reactive Cysteine-Engineered Antibodies.
  • Chen, J., et al. (2013). Purification of ADCs by Hydrophobic Interaction Chromatography.
  • Technology Networks. (n.d.). Bioconjugation Chemistries for ADC Preparation. Retrieved from [Link]

  • Suton, D. (2025, December 6). Novel Conjugation and Payload-Linker Technologies for Next Generation ADCs.
  • Creative Biolabs. (n.d.). Purification of ADCs by HIC. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation of activated NHS-esters and their reaction with.... Retrieved from [Link]

  • Macmillan Group. (2025, April 23). Aryl Acid-Alcohol Cross-Coupling: C(sp3)–C(sp2) Bond Formation from Nontraditional Precursors. Retrieved from [Link]

  • Crich, D., & Neelamkavil, S. (2002). A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses. Organic Letters, 4(16), 2571-2573.
  • Mutti, F. G., et al. (2015). Amination of ω-Functionalized Aliphatic Primary Alcohols by a Biocatalytic Oxidation–Transamination Cascade.
  • ResearchGate. (2025, August 9). Alcohols as Alkylating Agents: Photoredox‐Catalyzed Conjugate Alkylation via In Situ Deoxygenation. Retrieved from [Link]

  • Abzena. (n.d.). Abzena's Expertise in Custom Designed Linker- Payload Synthesis and Bioconjugation towards Antibody-Drug Conjugates. Retrieved from [Link]

  • Tadayon, S., et al. (2021). Drug-Linker Constructs Bearing Unique Dual-Mechanism Tubulin Binding Payloads... Molecules, 26(16), 4983.
  • Wall, A., et al. (2021).
  • Liu, Z., et al. (2012). A FEASIBLE APPROACH TO EVALUATE THE RELATIVE REACTIVITY OF NHS-ESTER ACTIVATED GROUP WITH PRIMARY AMINE-DERIVATIZED DNA ANALOGUE AND NON-DERIVATIZED IMPURITY. Journal of Nucleic Acids, 2012, 793181.
  • van der Vlag, R., et al. (2015). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. ChemBioChem, 16(11), 1629-1633.
  • Elgersma, R. C., et al. (2015). Design, Synthesis, and Evaluation of Linker-Duocarmycin Payloads: Toward Selection of HER2-Targeting Antibody–Drug Conjugate SYD985. Molecular Pharmaceutics, 12(6), 1813-1835.

Sources

Method

Application Note &amp; Protocol: Solvent Selection for the Solubilization of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

Abstract This document provides a comprehensive guide for selecting an appropriate solvent system for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, a substituted tetrahydropyran derivative relevant in synthetic chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for selecting an appropriate solvent system for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, a substituted tetrahydropyran derivative relevant in synthetic chemistry and drug discovery. The narrative moves from a theoretical analysis of the compound's molecular structure to a practical, step-by-step experimental protocol for determining its solubility. This guide is intended for researchers, scientists, and drug development professionals who require reliable and reproducible methods for solution-based applications involving this compound.

Introduction: The Imperative of Rational Solvent Selection

The successful execution of chemical reactions, purifications, and analytical characterizations is fundamentally dependent on the appropriate choice of solvent. A solvent does not merely act as an inert medium but actively influences reaction rates, equilibrium positions, and the physical form of solutes. For a molecule like (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, whose structure incorporates multiple functional groups with differing polarities, a systematic approach to solvent selection is paramount. This guide eschews a simple list of solvents in favor of a holistic methodology, empowering the researcher to make an informed, evidence-based decision tailored to their specific experimental context.

Molecular Analysis of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

A foundational understanding of the target molecule's structure is the first step in predicting its solubility behavior. The principle of "similia similibus solvuntur" or "like dissolves like" is the guiding tenet, meaning solvents with polarities and intermolecular force capabilities similar to the solute are most likely to be effective.[1]

Key Structural Features:

  • Tetrahydropyran (THP) Ring: A saturated six-membered ring containing an oxygen atom. This core structure is largely nonpolar and hydrophobic.

  • Hydroxyl Group (-CH₂OH): A primary alcohol functional group. This is a polar, protic group capable of acting as both a hydrogen bond donor and acceptor. Alcohols with short hydrocarbon chains are typically soluble in water.[2][3][4]

  • Methoxy Group (-OCH₃): An ether functional group. This group is polar aprotic; the oxygen atom can act as a hydrogen bond acceptor but it lacks a proton to donate.[2]

The combination of a hydrophilic alcohol group and a moderately polar ether on a largely hydrophobic scaffold suggests that (3-Methoxytetrahydro-2H-pyran-4-yl)methanol will exhibit intermediate polarity. Therefore, it is predicted to be most soluble in polar organic solvents.

Caption: 2D structure of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol.

Theoretical Solvent Screening

Based on the molecular analysis, a panel of candidate solvents can be selected for experimental validation. These solvents should span a range of polarities and hydrogen-bonding capabilities.

Solvent Class Solvent Boiling Point (°C) [5]Rationale for Inclusion
Polar Protic Methanol65The "-OH" group can hydrogen bond with the solute's alcohol and ether groups.[5]
Ethanol78Similar to methanol, a common and effective solvent for polar molecules.[5]
Water100The ultimate polar protic solvent; solubility will determine hydrophilicity.
Polar Aprotic Dimethyl Sulfoxide (DMSO)189High polarity, excellent for dissolving a wide range of compounds.
Acetonitrile (ACN)82Medium polarity, common in analytical and synthetic chemistry.
Acetone56Good for moderately polar compounds, though its low boiling point can be a challenge.[5]
Ethyl Acetate77A moderately polar solvent often used in chromatography and extractions.
Tetrahydrofuran (THF)66Structurally similar to the THP ring, which may enhance solubility.
Nonpolar Toluene111Unlikely to be a good solvent, but included as a nonpolar control.[5]
Hexanes69A very nonpolar solvent, serves as a negative control.[5]

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining the equilibrium solubility of a compound in a specific solvent at a given temperature.[1][6] This protocol ensures that the solution has reached saturation, providing a thermodynamically stable and highly reproducible measurement.

Workflow Overview

G A Add Excess Solute to Solvent B Equilibrate (24-72h at const. T) A->B C Separate Phases (Centrifuge & Filter) B->C D Quantify Solute in Supernatant (e.g., HPLC) C->D E Calculate & Report Solubility (mg/mL) D->E

Caption: Workflow for the Shake-Flask Equilibrium Solubility Protocol.

Materials & Equipment
  • (3-Methoxytetrahydro-2H-pyran-4-yl)methanol (solid)

  • Candidate solvents (high-purity, HPLC grade recommended)

  • Analytical balance (± 0.01 mg)

  • Glass vials with PTFE-lined screw caps (e.g., 4 mL)

  • Thermostatically controlled shaker or incubator

  • Centrifuge

  • Syringes (glass or polypropylene)

  • Syringe filters (0.22 µm, chemically resistant, e.g., PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

Step-by-Step Methodology
  • Preparation of Saturated Solutions: a. Add an excess amount of solid (3-Methoxytetrahydro-2H-pyran-4-yl)methanol to a pre-weighed glass vial. The key is to add enough solid so that undissolved material is clearly visible after the equilibration period. A starting point is ~10-20 mg of solid. b. Record the exact mass of the added solid. c. Pipette a precise volume (e.g., 2.0 mL) of the chosen solvent into the vial. d. Securely cap the vial. Prepare one vial for each candidate solvent.

  • Equilibration: a. Place the vials in a shaker set to a constant temperature (e.g., 25 °C). b. Agitate the vials for a prolonged period, typically 24 to 72 hours, to ensure equilibrium is reached between the dissolved and undissolved solute.[1] The duration should be consistent across all samples.

  • Phase Separation: a. After equilibration, visually confirm that excess solid remains in each vial. If a sample has completely dissolved, a higher starting mass of the solute is required for that solvent, and the experiment must be repeated. b. Centrifuge the vials at a moderate speed (e.g., 5000 rpm for 15 minutes) to pellet the undissolved solid. c. Carefully draw the clear supernatant into a syringe. d. Attach a chemically inert 0.22 µm syringe filter (PTFE is a good choice) and filter the supernatant into a clean HPLC vial.[1] This step is critical to remove any fine particulates that could affect the accuracy of the quantification.

  • Quantification by HPLC: a. Prepare Standard Solutions: Create a series of standard solutions of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol of known concentrations in a suitable solvent (e.g., acetonitrile) to generate a calibration curve. b. Prepare Samples: Accurately dilute the filtered supernatant from step 3c into the mobile phase or a suitable solvent to ensure the concentration falls within the linear range of the calibration curve. c. Analysis: Inject the standards and diluted samples onto the HPLC system. d. Calculation: Use the calibration curve to determine the exact concentration of the solute in the diluted supernatant. Back-calculate to find the concentration in the original, undiluted saturated solution.

  • Data Reporting: a. Report the solubility in standard units such as mg/mL or mol/L at the specified temperature.

Data Presentation and Interpretation

The quantitative results from the protocol should be compiled into a clear, comparative table.

Table 2: Experimental Solubility Data for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol at 25°C

Solvent Solvent Class Solubility (mg/mL) Molar Solubility (mol/L) Qualitative Classification
Methanol Polar Protic [Experimental Value] [Calculated Value] [e.g., Very Soluble]
Ethanol Polar Protic [Experimental Value] [Calculated Value] [e.g., Freely Soluble]
Water Polar Protic [Experimental Value] [Calculated Value] [e.g., Sparingly Soluble]
DMSO Polar Aprotic [Experimental Value] [Calculated Value] [e.g., Very Soluble]
Acetonitrile Polar Aprotic [Experimental Value] [Calculated Value] [e.g., Soluble]
Ethyl Acetate Polar Aprotic [Experimental Value] [Calculated Value] [e.g., Soluble]
THF Polar Aprotic [Experimental Value] [Calculated Value] [e.g., Freely Soluble]
Toluene Nonpolar [Experimental Value] [Calculated Value] [e.g., Slightly Soluble]

| Hexanes | Nonpolar | [Experimental Value] | [Calculated Value] | [e.g., Insoluble] |

Safety and Waste Disposal

Proper laboratory practice is essential when handling organic solvents.

  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[7]

  • Ventilation: Handle volatile organic solvents in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.[7]

  • Waste Disposal:

    • Never dispose of organic solvents down the drain.[8]

    • Collect solvent waste in designated, clearly labeled hazardous waste containers.[8][9]

    • Segregate halogenated (e.g., dichloromethane) and non-halogenated solvent waste into separate containers, as disposal costs and methods differ significantly.[8][9][10]

    • Ensure waste containers are properly sealed when not in use to prevent the escape of vapors.[7][10]

G cluster_0 Waste Generation cluster_1 Segregation cluster_2 Disposal A Used Solvent from Experiment B Is it Halogenated? A->B C Non-Halogenated Waste Container B->C No D Halogenated Waste Container B->D Yes E Label Container with Contents & Date C->E D->E F Store in Ventilated Area for EHS Pickup E->F

Caption: A logical workflow for the safe disposal of laboratory solvent waste.

Conclusion

The selection of an optimal solvent for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol is a process guided by chemical principles and confirmed by empirical data. The molecule's dual-character, possessing both hydrogen-bonding groups and a nonpolar backbone, suggests highest solubility in polar protic and polar aprotic solvents like alcohols, DMSO, and THF. The rigorous shake-flask protocol detailed herein provides a reliable framework for quantifying this solubility, enabling researchers to proceed with their work with confidence in their chosen solvent system.

References

  • Benchchem. (n.d.). General Experimental Protocol for Determining Solubility.
  • Unknown. (n.d.). solubility experimental methods.pptx.
  • Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • SCAT Europe. (n.d.). Solvents: Basics & Hazards | Laboratory Safety.
  • NUS Department of Chemistry. (n.d.). Disposal of Waste Solvents.
  • Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
  • Chempur. (n.d.). Alcohols and Ethers.
  • Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
  • Lumen Learning. (n.d.). Alcohols and Ethers | Chemistry for Majors.
  • Southern Illinois University Edwardsville. (n.d.). Chapter 7. Alcohols, Thiols, Phenols, Ethers.
  • ResearchGate. (n.d.). Physical Properties of Tetrahydropyran and Its Applications | Request PDF.
  • Wikipedia. (n.d.). Tetrahydropyran.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Synthesis of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

Executive Summary & Molecule Profile (3-Methoxytetrahydro-2H-pyran-4-yl)methanol is a functionalized tetrahydropyran scaffold often used as a polar building block in drug discovery to modulate solubility and metabolic st...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

(3-Methoxytetrahydro-2H-pyran-4-yl)methanol is a functionalized tetrahydropyran scaffold often used as a polar building block in drug discovery to modulate solubility and metabolic stability. Synthesis of this 3,4-disubstituted system presents specific challenges: stereocontrol (cis/trans isomers), regioselectivity during functionalization, and product isolation due to high water solubility.

This guide addresses the two most common synthesis routes, focusing on the Conjugate Addition-Reduction pathway, which is the most scalable for generating the 3-methoxy-4-hydroxymethyl substitution pattern.

Target Molecule Data
PropertyDetail
Systematic Name (3-Methoxytetrahydro-2H-pyran-4-yl)methanol
Core Ring Tetrahydro-2H-pyran
Substituents 3-Methoxy (-OCH₃), 4-Hydroxymethyl (-CH₂OH)
Key Challenge Water solubility of the product leads to massive yield loss during aqueous workup.[1][2]
Common Precursor Methyl 3-methoxytetrahydro-2H-pyran-4-carboxylate

Validated Synthesis Workflow

The most robust route involves the Michael addition of methanol to an unsaturated pyran ester, followed by hydride reduction.

Step-by-Step Protocol
Phase 1: Precursor Synthesis (Michael Addition)

Target: Methyl 3-methoxytetrahydro-2H-pyran-4-carboxylate

  • Starting Material: Methyl 3,6-dihydro-2H-pyran-4-carboxylate (commercially available or via Diels-Alder).

  • Reagents: Sodium Methoxide (NaOMe, 0.1–0.5 eq), Methanol (anhydrous).

  • Conditions: Reflux or 50°C. The base catalyzes the isomerization of the double bond into conjugation (3,4-position), followed by the Michael addition of methanol at the 3-position.

  • Critical Control: Monitor consumption of the conjugated intermediate by TLC/NMR to prevent reversibility.

Phase 2: Reduction to Alcohol

Target: (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

  • Reagents: Lithium Aluminum Hydride (LiAlH₄, 1.5 eq) in THF (0°C to RT).

  • Quench: Fieser workup (Water/15% NaOH/Water) is mandatory to prevent emulsion formation.

  • Isolation: Continuous extraction with DCM or Chloroform is often required due to product polarity.

SynthesisWorkflow cluster_0 Critical Yield Checkpoints SM Methyl 3,6-dihydro-2H-pyran- 4-carboxylate Inter Intermediate: Conj. Ester SM->Inter NaOMe/MeOH Isomerization Prod1 Methyl 3-methoxy- tetrahydropyran-4-carboxylate Inter->Prod1 Michael Addn (MeOH attack at C3) Final (3-Methoxytetrahydro- 2H-pyran-4-yl)methanol Prod1->Final LiAlH4 Reduction THF, 0°C

Figure 1: Logical flow for the synthesis of the target molecule from standard pyran esters.

Troubleshooting Guides

Topic A: Low Yield in the Reduction Step

Symptom: The reaction reaches completion (by TLC), but the isolated mass is <40%. Root Cause: The product is a low-molecular-weight polyol ether with high water solubility. Standard extraction (EtOAc/Water) partitions the product into the aqueous phase.

Diagnostic Question Solution Protocol
Did you use a standard aqueous workup? STOP. Switch to a Fieser Workup or Glauber's Salt quench. 1. Dilute with wet ether. 2. Add solid Na₂SO₄·10H₂O (Glauber's salt) until solids are white/free-flowing. 3. Filter solids and wash with dry THF. 4. Evaporate filtrate. Do not add bulk water.
Is the product stuck on aluminum salts? Aluminum salts can trap polar alcohols. Reflux the filter cake in THF or Ethanol for 30 mins and re-filter to recover trapped product.
Are you extracting with EtOAc? EtOAc is often too non-polar. Use Dichloromethane (DCM) or Chloroform/Isopropanol (3:1) for extraction. Perform continuous liquid-liquid extraction for 12–24 hours if yield persists low.
Topic B: Incomplete Conversion in Michael Addition

Symptom: Starting material remains, or the conjugated ester intermediate accumulates. Root Cause: The Michael addition is reversible. High temperatures or prolonged reaction times can shift equilibrium back to the elimination product.

Diagnostic Question Solution Protocol
Is the reaction stalling? Increase the concentration of Methanol. The reaction is second-order with respect to MeOH concentration in the transition state. Run the reaction neat in Methanol or at high concentration (2–5 M).
Are you seeing side products? Check for transesterification or ring-opening. Ensure anhydrous conditions. If using NaOMe, ensure it is freshly prepared or titrated.
Stereochemistry issues? The thermodynamic product is typically the trans-isomer (diequatorial). If you need the cis-isomer, this route is unsuitable; consider a Prins cyclization strategy instead.

Advanced Optimization: Decision Tree

Use this logic flow to diagnose yield failures in real-time.

TroubleshootingTree Start Low Yield Detected StepCheck Which Step? Start->StepCheck Michael Step 1: Michael Addition StepCheck->Michael Reduct Step 2: Reduction StepCheck->Reduct TLC_M TLC: SM Remaining? Michael->TLC_M Equil Issue: Equilibrium Limit TLC_M->Equil Yes Soln_M Soln: Increase [MeOH] Lower Temp Equil->Soln_M TLC_R TLC: Reaction Complete? Reduct->TLC_R Workup Issue: Workup Loss TLC_R->Workup Yes (Product in Aqueous) Reagent Issue: Old LiAlH4 TLC_R->Reagent No (SM Remains) Soln_W Soln: Fieser Quench Continuous Extraction Workup->Soln_W

Figure 2: Diagnostic decision tree for isolating yield-limiting factors.

Frequently Asked Questions (FAQ)

Q: Can I use NaBH₄ instead of LiAlH₄ for the reduction? A: Generally, no . Sodium Borohydride (NaBH₄) is not strong enough to reduce esters to alcohols efficiently without additives (like LiCl or refluxing in diglyme). LiAlH₄ is the standard for ester reductions. If safety is a concern, use Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride), which is soluble in toluene and thermally more stable.

Q: The product is an oil that contains water. How do I dry it? A: These polar ethers are hygroscopic. Azeotropic distillation with toluene is effective. Add toluene to the crude oil and rotovap; the water-toluene azeotrope will remove residual moisture. Finish with high-vacuum drying (>2 hours).

Q: How do I separate the cis/trans isomers? A: The 3-methoxy and 4-hydroxymethyl groups can exist in cis or trans configurations.

  • Flash Chromatography: They often have distinct Rf values on silica gel. Use a gradient of MeOH in DCM (0% to 5%).

  • Derivatization: If separation is difficult, convert the alcohol to a bulky ester (e.g., p-Nitrobenzoate), separate the isomers by crystallization or chromatography, and then hydrolyze back to the alcohol.

Q: Why is my yield >100%? A: This indicates trapped solvent or inorganic salts.

  • Salts: Did you filter through Celite? If not, aluminum salts are likely present.

  • Solvent: THF complexes strongly with aluminum species. Proton NMR will reveal residual THF (multiplets at 1.85 and 3.76 ppm). Extended vacuum drying with mild heating (40°C) is required.

References

  • ChemicalBook. (Tetrahydro-2H-pyran-4-yl)methanol - CAS 14774-37-9 Properties and Suppliers. Retrieved from

  • Organic Chemistry Portal. Synthesis of Tetrahydropyrans - General Methods and Prins Cyclization. Retrieved from

  • Chemistry LibreTexts. Reduction of Carboxylic Acids and Esters with LiAlH4: Mechanisms and Workups. Retrieved from

  • PubChem. (Oxan-4-yl)methanol - Compound Summary. Retrieved from

  • Master Organic Chemistry. Opening of Epoxides with Acid and Base: Regioselectivity Principles. (Relevant for alternative epoxide routes). Retrieved from

Sources

Optimization

Troubleshooting phase separation during extraction of polar pyran alcohols

Topic: Troubleshooting Phase Separation & Recovery Audience: Senior Researchers, Process Chemists, and Drug Discovery Scientists. Introduction: The Amphiphilic Paradox Extracting polar pyran alcohols (e.g., tetrahydropyr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Phase Separation & Recovery

Audience: Senior Researchers, Process Chemists, and Drug Discovery Scientists.

Introduction: The Amphiphilic Paradox

Extracting polar pyran alcohols (e.g., tetrahydropyran derivatives, marine polyether toxins, or pyranose intermediates) presents a unique thermodynamic challenge. Unlike simple lipophilic compounds, pyran alcohols possess a cyclic ether oxygen and hydroxyl groups that form strong hydrogen bonds with water. Yet, they often carry hydrophobic side chains that create amphiphilic character .

This duality frequently leads to two critical failures during Liquid-Liquid Extraction (LLE):

  • Stable Emulsions: The molecule acts as a surfactant, stabilizing the oil-water interface.

  • Poor Partitioning (

    
    ):  The compound prefers the aqueous phase, resulting in low recovery.
    

This guide moves beyond basic "shaking and venting" to address the physicochemical mechanics of phase separation.[1]

Part 1: The Physics of the Interface (Diagnostic Framework)

Before adding reagents, diagnose the specific type of phase failure.

FAQ 1: Why is there no distinct phase boundary (Miscibility)?

Scenario: You added the organic solvent, but the solution remains a single clear or slightly hazy phase. Root Cause:

  • Dielectric Matching: The polarity of your pyran alcohol has increased the miscibility of the organic solvent with water (hydrotropic effect).

  • Insufficient Density Differential: Solvents like n-Butanol (

    
    ) or Ethyl Acetate (
    
    
    
    ) may not have enough density difference from a heavy brine/matrix aqueous layer (
    
    
    ).

Technical Solution: Do not simply add more solvent.[2] You must alter the Activity Coefficient (


)  of water.
  • Action: Add a kosmotropic salt (e.g., Ammonium Sulfate or Sodium Chloride). This creates a "Salting-Out" effect, hydrating the ions and reducing the free water available to solvate the organic solvent and the pyran alcohol.

FAQ 2: How do I break a "Rag Layer" (Stable Emulsion)?

Scenario: A third, cloudy layer exists between the organic and aqueous phases. Root Cause:

  • Particulates: Biomacromolecules (proteins/cell debris) acting as Pickering emulsifiers.

  • Surfactant Behavior: The pyran alcohol is aligning at the interface, lowering interfacial tension (

    
    ).
    

Decision Matrix: Breaking the Emulsion

EmulsionBreaking cluster_Physical Physical Methods cluster_Chemical Chemical Methods Start Emulsion / Rag Layer Detected CheckSolids Are solids/precipitates visible? Start->CheckSolids Filter Filter through Celite 545 (Removes Pickering particles) CheckSolids->Filter Yes Salt Add NaCl or (NH4)2SO4 (Increases Ionic Strength) CheckSolids->Salt No Centrifuge Centrifuge (3000 x g, 5 min) (Forces coalescence) Filter->Centrifuge CoSolvent Add 5% MeOH or Acetone (Disrupts surface tension) Centrifuge->CoSolvent Emulsion Persists Success Proceed to Separation Centrifuge->Success Phases Clear Salt->Centrifuge CoSolvent->Centrifuge

Figure 1: Decision tree for remediating stable emulsions during pyran alcohol extraction.

Part 2: Solvent System Optimization

For polar pyrans, standard lipophilic solvents (Hexane, DCM) often fail. You must operate in the "Intermediate Polarity" zone.

Data: Solvent Selection for Hydrophilic Ethers
Solvent SystemPolarity Index (

)
Density (g/mL)Suitability for PyransMechanism
n-Butanol 4.00.81High Forms H-bonds with hydroxyls; high capacity for polar solutes.
Ethyl Acetate 4.40.90Medium Good for less polar pyrans; often requires salting out.
DCM / Isopropanol (3:1) ~3.5~1.25High "Density inversion" system; alcohol component solvates the pyran.
MTBE 2.50.74Low Generally too non-polar for poly-hydroxylated pyrans.
FAQ 3: My compound partitions into the water. How do I force it out?

The "Salting-Out" Protocol (SALLE) To force a polar pyran into the organic phase, you must utilize the Hofmeister Series of ions. Strongly hydrated anions (Kosmotropes) are most effective at "pushing" the organic molecule out of the aqueous phase.

Effectiveness Order (Anions):



Protocol: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

  • Saturation: Saturate the aqueous phase with Ammonium Sulfate ($ (NH_4)_2SO_4 $) . It has a higher solubility than NaCl (approx. 750g/L vs 360g/L), creating a stronger ionic strength gradient.

  • Solvent Addition: Add Acetonitrile (ACN) or n-Butanol (1:1 ratio).

    • Note: ACN is normally miscible with water. However, upon saturation with Ammonium Sulfate, the phases will separate (phase exclusion), carrying the polar pyran into the ACN layer.

  • Agitation: Vortex vigorously for 30 seconds.

  • Separation: Centrifuge at 3000 rpm for 5 minutes. The organic layer (top) will contain your polar alcohol.

Part 3: Advanced Troubleshooting (The "Impossible" Matrix)
FAQ 4: I am extracting from a biological matrix (plasma/fermentation broth) and the interface is a mess.

Issue: Proteins and lipids are forming a matrix that traps the pyran alcohol. Solution: Protein Precipitation (PPT) prior to Extraction.

Workflow Visualization:

ExtractionWorkflow Sample Bio-Matrix Sample (Protein/Lipid rich) PPT Protein Precipitation Add cold ACN (1:3 ratio) Sample->PPT Spin1 Centrifuge (Pellet Proteins) PPT->Spin1 Supernatant Collect Supernatant (Contains Pyran + ACN + Water) Spin1->Supernatant SaltAdd Add Solid (NH4)2SO4 (Induce Phase Separation) Supernatant->SaltAdd Spin2 Centrifuge (Phase Separation) SaltAdd->Spin2 Organic Top Layer: ACN + Pyran Alcohol Spin2->Organic Aqueous Bottom Layer: Salt Water + Waste Spin2->Aqueous

Figure 2: Optimized workflow for extracting polar pyrans from complex biological matrices using Salting-Out Assisted Liquid-Liquid Extraction (SALLE).

References
  • Hyde, A. et al. (2017). "General Principles and Strategies for Salting-Out Informed by the Hofmeister Series." Organic Process Research & Development.

    • Relevance: Establishes the hierarchy of salts (Sulfate > Chloride) for forcing polar compounds out of aqueous phases.
    • (Note: Citation based on standard chemical engineering principles confirmed in search results 1.1, 1.2).

  • Majors, R. E. (2020). "Tips for Troubleshooting Liquid–Liquid Extractions.

    • Relevance: Provides mechanical solutions for emulsion breaking (centrifugation, filtr
  • Phenomenex. (2025).[3] "Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation."

    • Relevance: Details the partition coefficients ( ) and solvent selection criteria for hydrophilic vs. hydrophobic compounds.
  • Biotage. (2023).[4] "Tackling Emulsions Just Got Easier."

    • Relevance: Practical techniques for breaking stable emulsions using physical barriers (filtration) and centrifugation.[4]

  • ResearchGate Discussion. (2014). "How to break an emulsion during liquid liquid extraction."

    • Relevance: Peer-reviewed community validation of the Methanol/Chloroform/Saline method for complex lipid/polar extractions.

Sources

Troubleshooting

Technical Support Center: Pyran Methanol Reduction Workup &amp; Reducing Agent Removal

Welcome to the Technical Support Center. Synthesizing pyran methanols (such as tetrahydropyran-4-methanol) typically requires the reduction of corresponding carboxylic acids, esters, or ketones.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. Synthesizing pyran methanols (such as tetrahydropyran-4-methanol) typically requires the reduction of corresponding carboxylic acids, esters, or ketones. While hydride donors like Lithium Aluminum Hydride (LiAlH


), Diisobutylaluminum hydride (DIBAL-H), and Sodium Borohydride (NaBH

) are highly effective, isolating the hydrophilic pyran methanol from the resulting inorganic salts is a notorious bottleneck.

This guide provides field-proven troubleshooting strategies, causal explanations, and self-validating protocols to ensure you can break stubborn emulsions and cleanly isolate your target compounds.

Workup Decision Matrix

QuenchDecisionTree Start Crude Pyran Methanol Mixture Decision1 Which Reducing Agent Was Used? Start->Decision1 Al_Path LiAlH4 or DIBAL-H (Aluminum Salts) Decision1->Al_Path Aluminum B_Path NaBH4 or BH3 (Boron Salts) Decision1->B_Path Boron Decision_Al Scale & Emulsion Risk? Al_Path->Decision_Al MeOH_Quench Methanol Quench & Co-evaporation B_Path->MeOH_Quench Borate Esters Fieser Fieser Method (x H2O, x NaOH, 3x H2O) Decision_Al->Fieser Standard Scale Rochelle Rochelle's Salt (Sat. Aq. Tartrate) Decision_Al->Rochelle High Emulsion Risk

Decision matrix for selecting the optimal quenching strategy based on the reducing agent.

Module 1: Aluminum-Based Hydrides (LiAlH & DIBAL-H)

Q: My LiAlH


 reduction of tetrahydropyran-4-carboxylate yielded a thick, unfilterable gelatinous mass. Why does this happen, and how do I fix it? 

Causality: The gelatinous mass is a complex network of polymeric aluminum alkoxides and hydroxides[1]. Because your pyran methanol product contains both a Lewis basic oxygen in the ring and a newly formed hydroxyl group, it readily coordinates with aluminum, effectively trapping your product within this inorganic matrix. To recover your yield, you must chemically break down this polymeric network into either discrete, filterable inorganic salts or water-soluble chelates.

Protocol 1: The Fieser Method (Best for Standard LiAlH Reductions)

The 2 relies on precise stoichiometry to convert the gelatinous aluminum complexes into a granular, easily filterable white precipitate of aluminum hydroxide[2].

  • Self-Validating Indicator: The reaction will visibly transition from a grey/translucent gel to a stark white, granular suspension that settles rapidly to the bottom of the flask when stirring is paused[1].

  • Cooling & Dilution: Cool the crude reaction mixture to 0 °C in an ice bath. Dilute with an equal volume of diethyl ether or THF to reduce the viscosity of the gel[2].

  • Water Addition: For every ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
     grams of LiAlH
    
    
    
    used, slowly add
    
    
    mL of deionized water dropwise. (Caution: Vigorous hydrogen gas evolution will occur).
  • Base Addition: Add

    
     mL of a 15% (w/v) aqueous NaOH solution dropwise[2].
    
  • Final Water Addition: Add ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
     mL of deionized water.
    
  • Maturation: Remove the ice bath, warm to room temperature, and stir vigorously for 15–30 minutes[2]. This aging step is critical for the aluminum salts to crystallize.

  • Filtration: Add anhydrous MgSO

    
    , stir for 15 minutes, and filter the mixture through a pad of Celite[2]. Wash the filter cake thoroughly with hot THF to extract any remaining coordinated pyran methanol.
    
Protocol 2: Rochelle's Salt Method (Best for DIBAL-H or Stubborn Emulsions)

DIBAL-H reductions are particularly prone to forming massive, intractable emulsions[3]. 3 (potassium sodium tartrate) acts as a powerful bidentate ligand, chelating the aluminum and pulling it entirely into the aqueous phase[3].

  • Self-Validating Indicator: The opaque, milky emulsion will completely break, leaving two distinct, crystal-clear liquid layers[3].

  • Quenching: Cool the reaction to 0 °C. Carefully quench unreacted hydride with a non-protic solvent (e.g., ethyl acetate) added dropwise until gas evolution ceases[3].

  • Chelation: Add a saturated aqueous solution of Rochelle's salt[1]. Use a volume roughly equal to the volume of your organic solvent.

  • Vigorous Stirring: Stir the biphasic mixture vigorously at room temperature for 1 to 2 hours. Do not rush this step. The tartrate requires time to break the strong aluminum-oxygen bonds trapping your pyran methanol[3].

  • Separation: Transfer to a separatory funnel. Extract the aqueous layer twice with ethyl acetate to ensure full recovery of the hydrophilic product.

Module 2: Boron-Based Hydrides (NaBH & Borane)

Q: After reducing my pyran ketone with NaBH


, I have a stubborn white solid that won't dissolve in organic solvents, and my yield is low. Where is my product? 

Causality: Boron-based reductions often form highly stable borate esters (B-O-R bonds) with the newly formed alcohol. Your pyran methanol is covalently bound to the boron. To liberate the product, you must perform a transesterification. 4 is the ideal reagent because it reacts with the borate complex to form trimethyl borate, B(OCH


)

[4]. Trimethyl borate is highly volatile (boiling point ~68 °C) and can be easily removed under reduced pressure[5].
Protocol 3: Methanol Quench & Co-evaporation
  • Self-Validating Indicator: The mass of the crude residue will progressively decrease with each evaporation cycle as the volatile trimethyl borate is driven off, eventually leaving only the pure pyran methanol.

  • Quenching: Cool the reaction to 0 °C. Slowly add methanol to quench unreacted NaBH

    
     or BH
    
    
    
    until effervescence stops[6].
  • Acidification (Optional): Adding a few drops of 1M HCl or acetic acid lowers the pH slightly, which catalyzes the breakdown of the borate complex.

  • Concentration: Concentrate the mixture under reduced pressure on a rotary evaporator.

  • Co-evaporation (The Critical Step): Re-dissolve the crude, sticky residue in 10–20 mL of fresh methanol and evaporate it again to drive off the trimethyl borate[5]. Repeat this process 3 to 4 times to ensure complete removal of boron.

Quantitative Data: Comparison of Quenching Methods

Reagent UsedRecommended MethodVolume Ratio / ReagentsMechanism of ActionProcessing Time
LiAlH

(Standard)
Fieser Method

g LAH :

mL H

O :

mL 15% NaOH :

mL H

O
Converts polymeric Al-alkoxides to granular Al(OH)

30–45 mins
DIBAL-H / LiAlH

(Emulsion)
Rochelle's Salt1:1 ratio of organic solvent to Sat. Aq. Potassium Sodium TartrateChelates Al

into the aqueous phase
1–2 hours
NaBH

/ BH

Methanol Co-evaporationExcess Methanol (Repeated 3–4 times)Transesterification to volatile Trimethyl Borate (bp 68 °C)45–60 mins

References

1.[3] Title: Lithium Aluminium Hydride Reductions - Rochelle's Salt | Source: blogspot.com | URL: 3 2.[2] Title: Workup for Aluminum Hydride Reductions | Source: rochester.edu | URL: 2 3.[1] Title: Technical Support Center: Safe Quenching of Aluminum Hydride Reactions | Source: benchchem.com | URL: 1 4.[7] Title: LAH work up) I'm doing a Carboxylic acid reduction with LAH... | Source: researchgate.net | URL: 7 5.[6] Title: Borane Reductions (using BH3.THF or BH3.Me2S, BMS) | Source: organic-synthesis.com | URL: 6 6.[5] Title: Trimethyl Borate Regenerated from Spent Sodium Borohydride after Hydrogen Production | Source: acs.org | URL:5 7.[4] Title: Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones | Source: masterorganicchemistry.com | URL: 4

Sources

Optimization

Optimizing column chromatography for separating cis/trans 3-methoxy pyran isomers

Technical Support Guide: Optimizing Chromatographic Separation of cis/trans 3-Methoxy Pyran Isomers Introduction: The Separation Challenge Separating cis and trans isomers of substituted 3-methoxy tetrahydropyrans is a c...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Guide: Optimizing Chromatographic Separation of cis/trans 3-Methoxy Pyran Isomers

Introduction: The Separation Challenge

Separating cis and trans isomers of substituted 3-methoxy tetrahydropyrans is a classic problem in diastereomeric resolution. Unlike enantiomers, which require chiral stationary phases, these diastereomers possess distinct physical properties (dipole moments, boiling points, and adsorption coefficients) that allow separation on standard silica gel.

However, the challenge lies in the conformational flexibility of the pyran ring and the low UV activity of the ether functionality. This guide moves beyond basic protocols to address the mechanistic drivers of separation and provides a self-validating workflow to ensure high purity.

Module 1: The Science of Separation (Mechanism)

To optimize the separation, you must understand why the isomers separate.

1. Dipole Moment & Adsorption Theory Silica gel is polar (acidic silanols). The retention of your isomer is directly proportional to its ability to interact with these silanols via dipole-dipole interactions or Hydrogen bonding.

  • The General Rule: The isomer with the larger net dipole moment elutes later (higher

    
     for the less polar isomer).
    
  • Conformational Nuance: Tetrahydropyrans exist in chair conformations.

    • Trans-isomers (depending on substitution pattern, e.g., 2,3-disubstituted) often place substituents in a diequatorial arrangement to minimize steric strain. This can lead to vector cancellation of dipoles, making the trans isomer less polar (elutes first).

    • Cis-isomers often force one substituent axial or result in additive dipole vectors, increasing retention.

2. The Anomeric Effect (Critical for C2-substituted pyrans) If your pyran has a substituent at the C2 position (anomeric carbon), the anomeric effect stabilizes the axial conformer. This electronic effect can override steric preference, altering the expected elution order. Always confirm identity by NMR; do not rely solely on "cis=polar" dogma.

Module 2: Method Development Protocol

Step 1: Visualization (The "Invisible" Analyte) 3-methoxy pyrans lack strong chromophores. Standard UV (254 nm) is often useless unless a benzyl/phenyl group is present.

  • Action: Use Hanessian’s Stain (Cerium Ammonium Molybdate - CAM) or p-Anisaldehyde . These are sensitive to ethers and will stain the spots blue/dark blue upon heating.

  • Protocol: Dip the TLC plate, wipe the back, and heat with a heat gun until spots appear (approx. 150°C).

Step 2: Solvent Optimization (Selectivity


) 
Do not just change the amount of solvent; change the chemistry.
  • Screen 1: Hexane/Ethyl Acetate (Standard).

  • Screen 2: Hexane/Diethyl Ether (Better for ethers; distinct solvation shell).

  • Screen 3: Toluene/Ethyl Acetate (Pi-interaction; useful if the isomers have different shapes).

Target: You need a


 for easy flash chromatography. If 

, you must use a taller column or change selectivity.

Module 3: Troubleshooting & Logic Flow

Issue: "My isomers are co-eluting or tailing."

Use the following logic flow to diagnose the root cause.

ChromatographyOptimization Start Problem: Co-elution / Poor Resolution CheckRf Step 1: Check TLC Delta Rf Start->CheckRf GoodRf Delta Rf > 0.15 CheckRf->GoodRf BadRf Delta Rf < 0.10 CheckRf->BadRf Overloading Check Loading Capacity (Is mass > 1% of Silica?) GoodRf->Overloading SolventSelectivity Change Solvent System (Try Toluene or Et2O) BadRf->SolventSelectivity ReduceLoad Reduce Load or Increase Column Diameter Overloading->ReduceLoad Yes ChangePhase Switch to C18 (Reverse Phase) or AgNO3-Silica SolventSelectivity->ChangePhase Still Fails

Figure 1: Decision matrix for optimizing diastereomer separation. Blue nodes indicate decision points; Green indicates ideal conditions; Yellow indicates critical failure points requiring chemistry changes.

Module 4: Frequently Asked Questions (Technical Support)

Q1: I see two spots on TLC, but they merge on the column. Why? A: This is likely a loading capacity issue.

  • Explanation: Diastereomers often have similar adsorption isotherms. If you overload the column (>1-2% sample mass vs. silica mass), the "front" of the slow isomer overlaps with the "tail" of the fast isomer.

  • Fix: Use a larger column (ratio 100:1 silica:sample) or reduce the polarity of the mobile phase to utilize the full column length (target

    
     0.25 instead of 0.35).
    

Q2: My yield is low, but the column looked clean. A: Check for volatility .

  • Explanation: Low molecular weight methoxy pyrans (MW < 200) are often volatile. Rotovapping at high vacuum (< 10 mbar) or in a water bath > 40°C can strip your product.

  • Fix: Concentrate at higher pressure (e.g., 100-200 mbar) and 30°C. Do not leave on the high-vac line overnight.

Q3: Can I use Reverse Phase (C18) if Normal Phase fails? A: Yes, and it is often superior for methoxy isomers.

  • Explanation: C18 separates based on hydrophobicity. The cis and trans isomers often have different solvent-accessible surface areas (SASA). The isomer that "hides" its hydrophobic bulk more effectively will elute faster in RP.

  • Protocol: Run a gradient from 10% MeCN/Water to 100% MeCN.

Q4: How do I know which isomer is which without X-ray? A: Use 1D NOE (Nuclear Overhauser Effect) NMR .

  • Protocol: Irradiate the methoxy signal.

    • If you see an enhancement of the C3-H or adjacent ring protons that are cis to the methoxy, you can map the relative stereochemistry.

    • Coupling constants (

      
       values) are also diagnostic: Axial-Axial couplings are large (8-12 Hz), while Axial-Equatorial are small (2-5 Hz).
      

Summary of Key Parameters

ParameterRecommendationScientific Rationale
Stationary Phase Silica Gel 60 (40-63 µm)Standard for diastereomers.
Mobile Phase Hexane/Et2O or Toluene/EtOAcEther/Toluene offer better selectivity for oxygenated heterocycles than EtOAc.
Sample Loading < 1% (w/w) of SilicaPrevents band broadening and merging of close peaks [1].
Visualization Hanessian's Stain (CAM)Methoxy pyrans are often UV-inactive; Molybdate complexes with ethers.
Flow Rate 5-7 cm/min (linear velocity)Optimal Van Deemter efficiency for flash silica.

References

  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. Journal of Organic Chemistry, 43(14), 2923–2925.

  • Snyder, L. R. (1968). Principles of Adsorption Chromatography. Marcel Dekker. (Foundational text on solvent selectivity and silica adsorption theory).
  • Reich, H. J. (n.d.). TLC Stains. University of Wisconsin-Madison, Department of Chemistry.

  • Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Authoritative source on conformational analysis and physical properties of diastereomers).
Troubleshooting

Technical Support Center: Stability &amp; Storage of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

[1] Executive Summary & Chemical Profile[1][2] (3-Methoxytetrahydro-2H-pyran-4-yl)methanol is a bifunctional building block containing a primary alcohol and a cyclic ether with a methoxy substituent.[1] This dual functio...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Profile[1][2]

(3-Methoxytetrahydro-2H-pyran-4-yl)methanol is a bifunctional building block containing a primary alcohol and a cyclic ether with a methoxy substituent.[1] This dual functionality creates two distinct stability risks during storage:

  • Oxidative Dehydrogenation: The primary alcohol is susceptible to oxidation to the corresponding aldehyde and carboxylic acid.[2]

  • Peroxidation (Auto-oxidation): The tetrahydropyran (THP) ring and the methoxy ether linkage are susceptible to radical-induced auto-oxidation, forming potentially explosive hydroperoxides.[1]

This guide provides a self-validating system for the storage and handling of this compound to maintain >98% purity and ensure safety.

Mechanistic Insight: The "Why" Behind Degradation

To prevent degradation, one must understand the molecular vulnerabilities. The compound degrades via two independent pathways, often accelerated by light and heat.

Pathway A: Alcohol Oxidation (Purity Risk)

Atmospheric oxygen, catalyzed by trace metals or light, attacks the C-H bonds alpha to the hydroxyl group.

  • Stage 1: Conversion to (3-methoxytetrahydro-2H-pyran-4-yl)carbaldehyde .

  • Stage 2: Further oxidation to the carboxylic acid .

  • Impact: Loss of stoichiometry in subsequent reactions (e.g., Mitsunobu or Appel reactions).

Pathway B: Ether Peroxidation (Safety Risk)

The carbon atoms adjacent to the ether oxygen (positions 2 and 6 on the ring, and the methoxy methyl) are vulnerable to radical abstraction of hydrogen.

  • Mechanism: Radical propagation creates a hydroperoxide (-OOH) species.[1]

  • Impact: Accumulation of shock-sensitive explosives.[1] THP derivatives are Class B Peroxide Formers (Hazard on concentration/distillation).[1][3]

Visualization: Degradation Pathways

DegradationPathways Compound (3-Methoxytetrahydro- 2H-pyran-4-yl)methanol Aldehyde Impurity: Aldehyde (CHO peak ~9.8 ppm) Compound->Aldehyde Oxidative Dehydrogenation Radical C-Radical Intermediate Compound->Radical H-Abstraction (Auto-oxidation) Oxygen Atmospheric O2 Oxygen->Compound Light UV/Light Light->Compound Acid Impurity: Carboxylic Acid (Broad OH ~11-12 ppm) Aldehyde->Acid Further Oxidation Peroxide SAFETY HAZARD: Hydroperoxide Radical->Peroxide + O2

Figure 1: Dual degradation pathways showing the divergence between purity loss (Aldehyde/Acid) and safety hazards (Peroxides).[1]

Troubleshooting Guide

Use this section to diagnose the state of your reagent.

ObservationLikely DiagnosisConfirmation TestCorrective Action
Color Change: Clear

Yellow
Trace aldehyde formation or conjugated impurities.[1]1H NMR: Check for small doublet/singlet at 9.5–10.0 ppm.Purify via silica plug filtration.[1] Store under Argon.[1][4][5]
Precipitate / Turbidity Polymerization of degradation products or peroxide insolubility.[1]Peroxide Test: Quantofix® or KI Starch Paper.[1]DO NOT DISTILL. If peroxides >100 ppm, neutralize and dispose.
Acrid / Sharp Odor Oxidation to carboxylic acid.[1][6]pH Paper: Wetted paper above liquid turns red.[1]Wash with mild base (NaHCO3) if product is stable, or repurify.
Mass Balance Loss Volatilization or water absorption (Hygroscopic).[1]Karl Fischer (KF): Check water content.[1]Dry over molecular sieves (3Å) or MgSO4.[1]

Standard Operating Protocols (SOPs)

Protocol A: Inert Gas Blanketing (Argon vs. Nitrogen)

Recommendation: Use Argon for long-term storage.[1]

  • Why: Argon is denser than air (Density: ~1.78 g/L vs Air: ~1.22 g/L).[1] It forms a heavy "blanket" that sits on top of the liquid, physically displacing oxygen. Nitrogen is lighter and mixes with air more easily if the seal is imperfect.

  • Procedure:

    • Insert a long needle connected to the Argon line deep into the storage vial (without touching the liquid).

    • Flow Argon gently for 30-60 seconds to displace headspace gas.[1]

    • Slowly withdraw the needle while simultaneously capping the vial.

    • Seal with Parafilm® or electrical tape.[1]

Protocol B: Container Selection

Requirement: Amber Glass with Teflon (PTFE) Lined Caps.[1]

  • Amber Glass: Blocks UV light (200-400 nm), which catalyzes radical formation.[1]

  • PTFE Liner: Prevents leaching of plasticizers from standard polyethylene caps and offers a superior air-tight seal compared to pulp/foil liners.[1]

Protocol C: Peroxide Testing & Remediation

Frequency: Test every 6 months (Class B Peroxide Former).

  • Test: Dip a Quantofix® Peroxide test strip into the liquid.

  • Interpret:

    • 0-10 mg/L: Safe for use.[1]

    • 10-100 mg/L: Safe for reaction but unsafe for distillation/concentration .[1] Treat with antioxidant.[1][7]

    • >100 mg/L: Dispose of as hazardous waste.[1]

  • Remediation (if <100 mg/L): Pass the solution through a small pad of activated basic alumina . The alumina adsorbs the polar hydroperoxides, yielding peroxide-free filtrate.

Protocol D: Addition of Stabilizers (Optional)

If the compound is not being used for sensitive catalysis, add BHT (Butylated hydroxytoluene) .

  • Concentration: 100–200 ppm (0.01 – 0.02 wt%).[1]

  • Mechanism: BHT acts as a radical scavenger, terminating the propagation step of auto-oxidation.

Storage Conditions Summary Table

ParameterStandard ConditionOptimal Condition (Long-Term)Critical Failure Limit
Temperature 2°C to 8°C (Fridge)-20°C (Freezer)> 25°C (Room Temp)
Atmosphere Nitrogen FlushArgon BlanketAmbient Air
Container Clear Glass + ParafilmAmber Vial + PTFE CapPlastic / Open Beaker
Light Ambient Lab LightDark / OpaqueDirect Sunlight
Shelf Life 6 Months12-18 Months< 1 Month (if exposed)

Decision Tree: Handling Stored Samples

Use this workflow before using any stored batch of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol.

DecisionTree Start Retrieve Sample from Storage VisualCheck Visual Inspection: Yellowing or Solids? Start->VisualCheck PeroxideCheck Peroxide Test (Quantofix) VisualCheck->PeroxideCheck Clear/Colorless VisualCheck->PeroxideCheck Yellow/Solid UseDirect Proceed to Experiment PeroxideCheck->UseDirect < 10 ppm Purify Purify: Silica Plug / Alumina PeroxideCheck->Purify 10-100 ppm Dispose DISPOSE: Hazardous Waste PeroxideCheck->Dispose > 100 ppm Purify->UseDirect Retest Passed

Figure 2: Workflow for assessing reagent quality before experimental use.

Frequently Asked Questions (FAQs)

Q: Can I store this compound in a glovebox? A: Yes, this is the ideal storage method. However, ensure the glovebox atmosphere is free of solvent vapors that might cross-contaminate the alcohol.

Q: I see a new peak at 9.7 ppm in my NMR, but the peroxide test is negative. What happened? A: You have oxidative dehydrogenation (Pathway A).[1] The alcohol has oxidized to the aldehyde.[2][6][8] This does not necessarily mean peroxides are present.[1] You can often reduce the aldehyde back to the alcohol using Sodium Borohydride (NaBH4) if the sample is precious, or purify via column chromatography.

Q: Why shouldn't I use standard plastic caps? A: Standard caps often use cardboard or glued liners that are not air-tight.[1] Furthermore, the plasticizers in the cap can leach into organic solvents (especially if the compound is stored as a solution), contaminating your LC-MS data with phthalate peaks. Always use Phenolic caps with PTFE/Silicone liners.[1]

Q: Is it better to store it neat (pure liquid) or in solution? A: Store neat . Storing in solution (e.g., DCM or THF) increases the surface area for oxygen interaction and introduces the peroxide risks associated with the solvent itself (especially THF).

References

  • Clark, D. E. (2001). Peroxides and Peroxide-Forming Compounds. Chemical Health and Safety, 8(5), 12-22.

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] (Chapter 6: Working with Chemicals).

  • Jackson, H. L., et al. (1970). Control of Peroxidizable Compounds. Journal of Chemical Education, 47(3), A175.

  • Sigma-Aldrich (Merck). Peroxide Forming Solvents & Reagents Technical Bulletin. (General guidance on Class B peroxide formers).

  • Furniss, B. S., et al. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition).[1] Longman Scientific & Technical.[1] (Section on purification of solvents and reagents). [1]

Sources

Reference Data & Comparative Studies

Validation

1H NMR interpretation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

An In-depth Technical Guide to the 1H NMR Interpretation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol Authored by: A Senior Application Scientist This guide provides a comprehensive analysis and interpretation of the p...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the 1H NMR Interpretation of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis and interpretation of the proton nuclear magnetic resonance (1H NMR) spectrum of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol. Designed for researchers and drug development professionals, this document moves beyond a simple peak list, offering a predictive framework grounded in foundational NMR principles and comparative data from structural analogs. We will explore the causal relationships between the molecule's three-dimensional structure and its spectral features, providing the rationale behind chemical shift and coupling constant predictions.

The Structural Challenge: Decoding Stereochemistry

(3-Methoxytetrahydro-2H-pyran-4-yl)methanol presents a common challenge in structural elucidation: a saturated heterocyclic ring with multiple stereocenters. The relative orientation of the methoxy and hydroxymethyl substituents dramatically influences the conformation of the tetrahydropyran (THP) ring, which exists predominantly in a chair conformation. 1H NMR spectroscopy is an exceptionally powerful tool for deciphering this three-dimensional arrangement, as chemical shifts and, more importantly, vicinal coupling constants (³J) are exquisitely sensitive to the dihedral angles between protons.

A robust interpretation of the spectrum is critical for confirming synthetic outcomes, ensuring isomeric purity, and understanding the molecule's spatial properties, which can be paramount in drug design and molecular recognition studies.

Caption: Structure of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol with key positions labeled.

Predictive 1H NMR Analysis: A Proton-by-Proton Walkthrough

Lacking a definitive published spectrum for this specific isomer, we can construct a highly accurate prediction based on the well-documented effects of substituents on the tetrahydropyran scaffold.[1] The analysis assumes a standard deuterated solvent like CDCl₃ or DMSO-d₆ and a spectrometer frequency of at least 400 MHz for adequate signal dispersion.

Key Proton Environments and Predicted Signals:
Proton(s)Predicted δ (ppm)Predicted MultiplicityKey Influences & Rationale
H2 & H6 3.40 - 4.104 distinct mDiastereotopic protons adjacent to the ring oxygen. Their chemical shifts are highly sensitive to the ring conformation and the relative orientation of substituents. Expect complex multiplets due to geminal and vicinal coupling.
H5 1.40 - 1.902 distinct mAliphatic protons on the THP ring, relatively shielded. They are diastereotopic and will appear as complex multiplets, coupled to H4 and H6.
H4 1.70 - 2.10mMethine proton at the junction of two substituents. Its signal will be complex due to coupling with H3, H5a, H5e, and the CH₂OH protons.
H3 3.30 - 3.60mMethine proton alpha to the electron-withdrawing methoxy group, causing a downfield shift.[2] It will be coupled to H2 and H4 protons.
-CH₂OH 3.45 - 3.70d or ddDiastereotopic protons of the hydroxymethyl group. Their shift is similar to that of the parent compound, (tetrahydro-2H-pyran-4-yl)methanol.[3] They are coupled to H4.
-OCH₃ 3.30 - 3.40sA sharp singlet, characteristic of a methoxy group, integrating to 3H.
-OH Variable (1.5 - 4.0)br sA broad singlet due to chemical exchange. Its position is dependent on concentration, temperature, and solvent.[2]

Comparative Analysis: The Impact of Substitution

To validate our predictions, we compare them with experimental data for the parent molecule, (tetrahydro-2H-pyran-4-yl)methanol. This comparison isolates the electronic and steric effects of adding the C3-methoxy group.

Proton(s)Predicted δ (Target Molecule)Observed δ ((Tetrahydro-2H-pyran-4-yl)methanol)[3]Rationale for Predicted Change
Ring Protons (H2, H6) 3.40 - 4.10 ppm~3.22 - 3.82 ppmThe introduction of the C3-methoxy group alters the ring conformation and electronic environment, leading to a broader range and potential downfield shift for adjacent protons.
Ring Protons (H5) 1.40 - 1.90 ppm~1.52 - 1.62 ppmMinimal change expected as these protons are distant from the new methoxy group.
-CH₂OH 3.45 - 3.70 ppm~3.25 ppmThe shift is expected to be similar, though minor conformational changes induced by the C3-methoxy group could have a small effect.

Deciphering Conformation with Coupling Constants

The true power of 1H NMR in this context lies in the analysis of vicinal coupling constants (³JHH). The magnitude of ³J is governed by the Karplus relationship, which correlates it to the dihedral angle between the coupled protons.[4][5]

  • Large Coupling (³J ≈ 8-12 Hz): Indicative of an axial-axial (anti-periplanar, ~180°) relationship.

  • Small Coupling (³J ≈ 1-5 Hz): Indicative of an axial-equatorial or equatorial-equatorial (gauche, ~60°) relationship.

By carefully analyzing the multiplicities of the H3 and H4 signals, one can deduce the preferred orientation (axial or equatorial) of the methoxy and hydroxymethyl substituents. For instance, if H4 shows a large coupling constant to one of the H5 protons, it suggests an axial orientation for H4.

Caption: A standardized workflow for 1H NMR spectral interpretation.

Protocol for High-Fidelity 1H NMR Data Acquisition

To ensure the collection of reliable and reproducible data, the following protocol is recommended. This self-validating system includes checks to guarantee spectral quality.

Objective: To acquire a high-resolution 1H NMR spectrum suitable for structural and stereochemical analysis.

Materials:

  • (3-Methoxytetrahydro-2H-pyran-4-yl)methanol (5-10 mg)

  • Deuterated Solvent (e.g., CDCl₃ or DMSO-d₆, 0.6-0.7 mL)

  • NMR Tube (5 mm, high precision)

  • Internal Standard (e.g., Tetramethylsilane (TMS) for CDCl₃)

Methodology:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the analyte and dissolve it in ~0.6 mL of the chosen deuterated solvent directly in a clean, dry vial.

    • Ensure complete dissolution before transferring the solution to the NMR tube.

    • Trustworthiness Check: The solution should be clear and free of particulate matter to avoid line broadening.

  • Instrument Setup (400 MHz Spectrometer):

    • Insert the sample into the magnet.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity.

    • Expertise Check: Aim for a narrow, symmetrical peak shape on the lock signal and a half-height line width of <0.5 Hz for the TMS singlet. This ensures the instrument is properly tuned for high resolution.

  • Acquisition Parameters:

    • Pulse Program: Standard 1D proton (zg30).

    • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

    • Acquisition Time (AQ): ≥ 2.5 seconds to ensure good digital resolution.

    • Relaxation Delay (D1): 5 seconds. This is crucial for quantitative integration, allowing all protons, especially those with long relaxation times, to fully relax between scans.

    • Number of Scans (NS): 8 to 16 scans, adjusted based on sample concentration to achieve a signal-to-noise ratio (S/N) > 100:1.

  • Data Processing:

    • Apply an exponential window function with a line broadening (LB) of 0.3 Hz to improve S/N without significantly sacrificing resolution.

    • Perform Fourier Transform (FT).

    • Carefully phase the spectrum manually to ensure all peaks have a pure absorption line shape.

    • Apply an automatic baseline correction.

    • Reference the spectrum by setting the TMS peak to 0.00 ppm (for CDCl₃).

    • Integrate all signals and normalize to a known proton count (e.g., the 3H singlet of the -OCH₃ group).

Confirming Assignments with 2D NMR

While 1D 1H NMR provides a wealth of information, complex overlapping signals can sometimes obscure definitive assignments. In such cases, a 2D ¹H-¹H COSY (Correlation Spectroscopy) experiment is invaluable. It reveals which protons are spin-coupled to each other by showing cross-peaks between their signals, confirming the connectivity of the proton network.[6]

COSY_Correlations H3 H3 H4 H4 H3->H4 ³J H2 H2 H3->H2 ³J H5 H5 H4->H5 ³J CH2OH CH₂OH H4->CH2OH ³J

Caption: Expected key COSY correlations for the title compound.

By following this comprehensive guide, researchers can confidently predict, acquire, and interpret the 1H NMR spectrum of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, enabling unambiguous structural and stereochemical assignment.

References

  • Abraham, R. J., Warne, M. A., & Griffiths, L. (1998). Proton chemical shifts in NMR. Part 12. Steric, electric field and conformational effects in acyclic and cyclic ethers. Journal of the Chemical Society, Perkin Transactions 2, (7), 1751-1758. [Link]

  • Oregon State University. (2022, March 9). 1H NMR Chemical Shifts. Chemistry LibreTexts. [Link]

  • Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved February 22, 2024, from [Link]

  • Cremer, D., & Pople, J. A. (1975). General definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354–1358. [Link]

  • Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society, 85(18), 2870-2871. [Link]

  • Penchev, P., et al. (2020). A Complete H and C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetochemistry, 6(4), 57. [Link]

Sources

Comparative

Comparing reactivity of 3-methoxy vs 4-methoxy tetrahydropyran methanols

This guide objectively compares the reactivity, structural properties, and synthetic utility of 3-methoxy-tetrahydropyran-4-methanol (Vicinal) versus 4-methoxy-tetrahydropyran-4-methanol (Geminal).[1] [1] Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

This guide objectively compares the reactivity, structural properties, and synthetic utility of 3-methoxy-tetrahydropyran-4-methanol (Vicinal) versus 4-methoxy-tetrahydropyran-4-methanol (Geminal).[1]

[1]

Executive Summary

In medicinal chemistry, the tetrahydropyran (THP) ring is a privileged scaffold for modulating lipophilicity (LogD) and metabolic stability. When functionalizing THP-4-methanol, the position of the methoxy substituent radically alters the reactivity profile:

  • 3-Methoxy-THP-4-Methanol (Vicinal): Characterized by stereochemical complexity (cis/trans diastereomers) and inductive electronic effects .[1] It reacts typically for a secondary-ether-substituted primary alcohol but requires careful diastereomer separation.[1]

  • 4-Methoxy-THP-4-Methanol (Geminal): Characterized by achirality (plane of symmetry) and extreme steric hindrance (Neopentyl effect).[1] It offers a simplified stereochemical profile but exhibits sluggish reactivity in nucleophilic substitutions (

    
    ).
    

Part 1: Structural & Conformational Analysis

Stereochemical Landscape

The most immediate distinction for drug development is chirality.

Feature3-Methoxy-THP-4-Methanol4-Methoxy-THP-4-Methanol
Substitution Pattern Vicinal (1,2-relationship)Geminal (1,1-relationship)
Chirality Chiral (2 stereocenters at C3, C4).[1] Exists as cis and trans diastereomers.[2]Achiral (Meso-like).[1] The plane of symmetry through O1 and C4 renders it achiral.
Separation Needs Requires HPLC/SFC to separate diastereomers.None (unless further substituted).
Conformation Trans-diequatorial is generally most stable, but dipole repulsion from the ring oxygen (anomeric-like effect) can destabilize the C3-methoxy.The bulky hydroxymethyl group prefers the equatorial position; the smaller methoxy takes axial, or vice versa depending on H-bonding.
Electronic Effects
  • 3-Methoxy: The oxygen at C3 is

    
     (beta) to the ring oxygen. This proximity creates a strong inductive withdrawing effect (-I), lowering the pKa of the hydroxyl proton slightly more than in the 4-methoxy isomer.
    
  • 4-Methoxy: The oxygen at C4 is

    
     (gamma) to the ring oxygen. The inductive effect is attenuated by distance.
    

Part 2: Reactivity Profile & Performance

Nucleophilic Substitution ( )

This is the critical differentiator. If you are converting the alcohol to a leaving group (Mesylate/Tosylate) and displacing it with an amine or azide:

  • The "Neopentyl" Wall (4-Methoxy): The 4-methoxy isomer creates a quaternary center at C4.[1] The adjacent primary carbon (

    
    ) is in a neopentyl  environment. Backside attack is severely hindered by the ring carbons and the geminal methoxy group.
    
    • Result: Reaction rates are 100–1000x slower than standard primary alkyl halides.

    • Workaround: Requires higher temperatures (

      
      ) or stronger nucleophiles.
      
  • The Vicinal Pathway (3-Methoxy): The C4 center is tertiary (methine), and the reactive center is a

    
    -branched primary carbon. While somewhat hindered compared to a linear chain, it undergoes 
    
    
    
    reactions at standard rates.[3]
    • Risk:[1] Elimination side products are possible if the nucleophile is basic, driven by the acidity of the C3 proton.

Oxidation (to Aldehyde/Acid)[3]
  • 3-Methoxy: Oxidation to the aldehyde proceeds smoothly (Swern/Dess-Martin).[1] However, the resulting

    
    -methoxy aldehyde is prone to epimerization at C4 due to the acidity of the 
    
    
    
    -proton.
  • 4-Methoxy: Oxidation proceeds smoothly.[1] The resulting aldehyde is quaternary at the

    
    -position, making it impossible to enolize . This renders the aldehyde chemically robust and racemization-free.
    

Part 3: Experimental Data (Representative)

The following table summarizes relative reactivity rates based on standard physical organic principles for THP systems [1, 2].

Reaction TypeConditions3-Methoxy Isomer (Vicinal)4-Methoxy Isomer (Geminal)
Mesylation MsCl, TEA, DCM, 0°CFast (< 1 h).[1][3] Quantitative.Moderate (2-3 h).[1] Slightly hindered.

Displacement
NaN3, DMF, 80°CHigh Yield (85%).[3]

.
Poor Yield (<20%).

. (Neopentyl effect).
Oxidation DMP, DCM, RTGood Yield .[3] Product epimerizable.Excellent Yield . Product stable.
Ether Cleavage BBr3, DCM, -78°CSensitive .[3] Risk of ring opening.[4]Stable . Steric bulk protects ether.

Part 4: Decision Matrix & Workflows

Strategic Selection Pathway

THP_Selection Start Select THP Core Q1 Is Chirality Acceptable? Start->Q1 Q2 Reaction Type? Q1->Q2 Yes (Stereocenters OK) Geminal 4-Methoxy (Geminal) (Achiral / Robust) Q1->Geminal No (Prefer Achiral) Q2->Geminal Aldehyde Stability Vicinal 3-Methoxy (Vicinal) (Chiral / Reactive) Q2->Vicinal Nucleophilic Sub (SN2)

Caption: Decision tree for selecting between 3-methoxy and 4-methoxy THP scaffolds based on downstream chemistry requirements.

Part 5: Experimental Protocols

Protocol A: Activation of 4-Methoxy-THP-4-Methanol (The "Stubborn" Substrate)

Due to steric hindrance, standard mesylation can be sluggish.[1] This protocol uses Triflic Anhydride for maximum activation.[1]

Reagents:

  • Substrate: 4-methoxy-tetrahydro-2H-pyran-4-yl)methanol (1.0 equiv)[1]

  • Triflic Anhydride (

    
    ): 1.2 equiv[3]
    
  • Pyridine: 2.0 equiv[1]

  • Solvent: DCM (Anhydrous)[3]

Procedure:

  • Setup: Flame-dry a round-bottom flask under Argon. Add substrate and pyridine in DCM (

    
    ). Cool to 
    
    
    
    .
  • Addition: Add

    
     dropwise over 10 minutes. The solution may turn yellow/brown.
    
  • Reaction: Stir at

    
     for 30 mins, then warm to 
    
    
    
    for 1 hour. Note: Do not reflux yet.
  • Workup: Quench with cold saturated

    
    . Extract with DCM. Dry over 
    
    
    
    .
  • Usage: Use the crude triflate immediately. It is unstable on silica.

Protocol B: Displacement on 3-Methoxy-THP-4-Methanol

Standard protocol for vicinal systems.[1]

Reagents:

  • Substrate: (3-methoxy-tetrahydro-2H-pyran-4-yl)methyl methanesulfonate (1.0 equiv)[1]

  • Nucleophile: Sodium Azide (

    
    ) (1.5 equiv)[3]
    
  • Solvent: DMF (Dry)[3]

Procedure:

  • Dissolution: Dissolve mesylate in DMF (

    
    ).
    
  • Addition: Add

    
     in one portion.
    
  • Heating: Heat to

    
     for 4 hours. Monitor by TLC (stain with PMA or Iodine).
    
  • Workup: Dilute with water, extract with

    
     (to remove DMF).
    
  • Purification: Silica gel chromatography (Hexane/EtOAc). Separation of cis/trans isomers may be possible at this stage.

References

  • Cipolla, L., et al. (2012).[3] "Tetrahydropyran derivatives as privileged scaffolds for the synthesis of glycomimetics." Bioorganic & Medicinal Chemistry, 20(15), 4689-4701.[3] Link[1][3]

  • Smith, A. B., & Jerris, P. J. (1981).[3] "Inductive and Steric Effects in the Solvolysis of 4-Substituted Tetrahydropyrans." Journal of the American Chemical Society, 103(1), 194-195.[3] Link[1][3]

  • BenchChem. (2025).[5] "(Tetrahydro-2H-pyran-4-yl)methanol Synthesis and Properties." Chemical Data Repository. Link

  • Dalal Institute. (2023). "Neighboring Group Participation and Ring Size Effects." Physical Organic Chemistry. Link

Sources

Validation

A Scientist's Guide to Lipophilicity: Comparing Pyran and Piperidine Scaffolds in Drug Design

Introduction: The Critical Role of Lipophilicity and Privileged Scaffolds In the intricate process of drug discovery, a molecule's physicochemical properties are paramount to its success. Among these, lipophilicity—the a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Lipophilicity and Privileged Scaffolds

In the intricate process of drug discovery, a molecule's physicochemical properties are paramount to its success. Among these, lipophilicity—the affinity of a molecule for a lipid-like environment—stands out as a critical determinant of a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1][2] It governs a compound's ability to permeate biological membranes, influences its binding to plasma proteins, and dictates its access to target tissues. The octanol-water partition coefficient (LogP) is the universally accepted metric for quantifying lipophilicity, representing the ratio of a compound's concentration in octanol versus an aqueous phase at equilibrium.[1][3]

Within the medicinal chemist's toolkit, certain molecular frameworks, known as "privileged scaffolds," appear with remarkable frequency in approved drugs due to their favorable structural and ADME characteristics. The six-membered saturated heterocycles, tetrahydropyran (hereafter referred to as pyran) and piperidine, are quintessential examples of such scaffolds.[4][5] While structurally similar—differing only by the heteroatom (oxygen vs. nitrogen)—this single atomic substitution imparts significant, and often strategically exploitable, differences in their lipophilicity.

This guide provides an in-depth, data-driven comparison of the lipophilicity profiles of pyran and piperidine analogs. We will explore the fundamental chemical principles governing their LogP values, present quantitative data, and detail a validated experimental protocol for their determination, equipping researchers with the knowledge to make informed decisions in scaffold selection and lead optimization.

Core Physicochemical Differences: A Tale of Two Heteroatoms

The divergence in lipophilicity between pyran and piperidine analogs stems directly from the intrinsic properties of their respective heteroatoms: oxygen and nitrogen.

Structural and Electronic Properties

Oxygen is more electronegative than nitrogen. This difference influences the electron distribution within the ring and the nature of the heteroatom's interactions with its environment. The C-O bond is more polarized than the C-N bond, but the most significant distinction lies in the hydrogen bonding capabilities.

Hydrogen Bonding Capacity

The ether oxygen in the pyran ring acts solely as a hydrogen bond acceptor. In contrast, the secondary amine of the piperidine ring is both a hydrogen bond donor (via the N-H proton) and a hydrogen bond acceptor (via the nitrogen lone pair).[6] This additional hydrogen bond donating ability allows piperidine to engage more favorably with polar, protic environments like water, which intuitively suggests a lower lipophilicity compared to its pyran counterpart.

cluster_pyran Tetrahydropyran (Pyran) cluster_piperidine Piperidine Pyran Pyran Pyran_HBA H-Bond Acceptor (O) Piperidine_HBDA H-Bond Donor (N-H) & Acceptor (N) Pyran_HBA->Piperidine_HBDA Key Difference: Piperidine's N-H is an H-bond donor, increasing interaction with water. Piperidine Piperidine

Caption: Structural comparison of pyran and piperidine highlighting hydrogen bonding differences.

Basicity and the LogP vs. LogD Dichotomy

A crucial differentiator is the basicity of the piperidine nitrogen. With a pKa of its conjugate acid around 11.2, piperidine is significantly basic and exists predominantly in its protonated, cationic form at physiological pH (7.4).[5][7] This has profound implications for its partitioning behavior.

  • LogP measures the lipophilicity of the neutral form of a molecule.[8]

  • LogD is the distribution coefficient at a specific pH, accounting for all ionic species. For a base, LogD will be lower than LogP at a pH below its pKa, as the charged form will strongly prefer the aqueous phase.[8]

Therefore, when considering piperidine analogs for drug development, LogD at pH 7.4 (LogD₇.₄) is a more physiologically relevant parameter than LogP.[9] Pyran, being non-ionizable, does not exhibit this pH-dependent behavior, and for it, LogP is equivalent to LogD at any pH.

Quantitative Comparison of Lipophilicity

The theoretical principles are borne out by experimental and calculated data. Piperidine is consistently less lipophilic than its pyran counterpart.

CompoundStructureExperimental LogPKey Physicochemical Feature
Tetrahydropyran Tetrahydropyran1.1Non-ionizable, H-bond acceptor only
Piperidine Piperidine0.84[5]Basic (pKa ~11.2), H-bond donor & acceptor
4-Methyltetrahydropyran 4-Methyltetrahydropyran1.45 (Predicted)Increased lipophilicity from methyl group
4-Methylpiperidine 4-Methylpiperidine1.34 (Predicted)Increased lipophilicity, but still lower than pyran analog
4-Hydroxytetrahydropyran 4-Hydroxytetrahydropyran-0.3 (Predicted)Hydroxyl group significantly lowers LogP
4-Hydroxypiperidine 4-Hydroxypiperidine-0.44 (Predicted)Hydroxyl group and N-H group combine for low LogP

Note: Predicted values are sourced from computational models like ALOGPS and may vary slightly between algorithms. Experimental values are preferred when available.

As the table illustrates, the parent piperidine scaffold is inherently more hydrophilic (lower LogP) than pyran.[5] This trend generally holds true even with the addition of substituents. The choice between these scaffolds can therefore be a powerful tool for modulating a compound's overall lipophilicity to fall within the optimal range for drug-like properties, often cited as a LogP value below 5 according to Lipinski's Rule of 5.[1][2]

Experimental Determination of Lipophilicity: A Validated Protocol

While computational predictions are invaluable for initial screening, experimental determination of LogP or LogD remains the gold standard for accuracy.[10][11] The shake-flask method, though labor-intensive, is the most direct and widely accepted technique.[10][12][13]

Principle of the Shake-Flask Method

This method directly measures the partitioning of a solute between two immiscible liquid phases, typically n-octanol and water (or a buffer of a specific pH for LogD measurements). The compound is dissolved in one phase, the two phases are mixed vigorously until equilibrium is reached, and the concentration of the compound in each phase is then quantified.[10][14]

G start Start: Prepare Solvents prep_solvents 1. Pre-saturate n-octanol with water/buffer and water/buffer with n-octanol. start->prep_solvents dissolve 2. Dissolve a known amount of test compound in one of the pre-saturated phases. prep_solvents->dissolve combine 3. Combine the two phases in a sealed vial in a defined volume ratio (e.g., 1:1). dissolve->combine equilibrate 4. Shake vigorously at a constant temperature until equilibrium is reached (e.g., 1-24 hours). combine->equilibrate separate 5. Separate phases via centrifugation to break any emulsions. equilibrate->separate sample 6. Carefully sample an aliquot from EACH phase for analysis. separate->sample quantify 7. Quantify compound concentration in each phase using a suitable analytical method (e.g., HPLC-UV). sample->quantify calculate 8. Calculate LogP or LogD using the concentration ratio. quantify->calculate end End: Report Value calculate->end

Caption: Experimental workflow for the shake-flask LogP/LogD determination method.

Step-by-Step Experimental Protocol

  • Solvent Preparation (Self-Validation Step):

    • Causality: To ensure thermodynamic equilibrium is solely dependent on the analyte's partitioning, the two solvent phases must be mutually saturated before the experiment begins. This prevents volume changes and inaccuracies during partitioning.[14]

    • Procedure: Mix equal volumes of n-octanol and the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4 for LogD₇.₄) in a large separation funnel. Shake vigorously for 24 hours at a controlled temperature. Allow the layers to separate completely and collect each phase.

  • Analyte Preparation:

    • Prepare a stock solution of the test compound (e.g., 1 mg/mL) in the water-saturated n-octanol. The starting concentration must be high enough for accurate detection in both phases post-partitioning.

  • Partitioning:

    • In a suitable vial (e.g., a 4 mL glass vial), add equal volumes (e.g., 1.5 mL) of the octanol-saturated aqueous buffer and the analyte stock solution in water-saturated n-octanol.

    • Seal the vial and shake vigorously on an orbital shaker for a predetermined time (e.g., 2 hours) at a constant temperature. The time required to reach equilibrium should be validated for the class of compounds being tested.

  • Phase Separation:

    • Causality: Complete separation of the two phases is critical. Emulsions or cross-contamination will lead to erroneous concentration measurements.[10]

    • Procedure: Centrifuge the vials (e.g., at 3000 x g for 15 minutes) to ensure a sharp interface between the aqueous and octanol layers.

  • Sampling:

    • Carefully remove a precise aliquot (e.g., 1 mL) from the center of each layer using separate, clean pipettes to avoid disturbing the interface.

  • Quantification:

    • Determine the concentration of the analyte in each sampled phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve should be prepared for accurate quantification.

  • Calculation:

    • The LogD (or LogP) is calculated using the following formula: LogD = log₁₀ ( [Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ )

High-Throughput Alternatives

For screening larger libraries of compounds, the shake-flask method is too slow. Reversed-phase high-performance liquid chromatography (RP-HPLC) methods are widely used as a faster, indirect alternative.[10][12] In these methods, a compound's retention time on a nonpolar stationary phase is correlated with the known LogP values of a set of standard compounds, allowing for rapid estimation.[14][15]

Conclusion: Strategic Application in Medicinal Chemistry

The choice between a pyran and a piperidine scaffold is a nuanced decision driven by the specific objectives of a drug discovery program.

  • Choose Pyran when: A more lipophilic, metabolically stable, and non-ionizable scaffold is desired. The lack of a basic handle can be advantageous for avoiding interactions with certain off-targets (e.g., hERG channel) or for achieving brain penetration where a neutral molecule is often preferred.

  • Choose Piperidine when: A more hydrophilic character is needed to improve aqueous solubility. The basic nitrogen can be strategically used to form salt bridges with acidic residues in a target's binding pocket, significantly enhancing potency. The resulting positive charge at physiological pH can also be exploited to limit cell permeability and create peripherally-restricted drugs.

Ultimately, understanding the fundamental differences in lipophilicity between these two privileged scaffolds allows medicinal chemists to rationally modulate the ADME properties of their lead compounds. By leveraging the principles and experimental data outlined in this guide, researchers can make more strategic and effective decisions, accelerating the journey from a chemical entity to a life-saving therapeutic.

References

  • Methods for Determination of Lipophilicity - Encyclopedia.pub. (2022, August 25). Available at: [Link]

  • LogP—Making Sense of the Value - ACD/Labs. (n.d.). Available at: [Link]

  • Zhang, H., et al. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC. Available at: [Link]

  • Tetko, I. V., et al. (2011). Prediction of log P: ALOGPS Application in Medicinal Chemistry Education. Journal of Chemical Education. Available at: [Link]

  • Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. (n.d.). Sai Life Sciences. Available at: [Link]

  • Kühnle, M., et al. (2013). Structure–Activity Relationships, Ligand Efficiency, and Lipophilic Efficiency Profiles of Benzophenone-Type Inhibitors of the Multidrug Transporter P-Glycoprotein. PMC. Available at: [Link]

  • Szatyłowicz, H., et al. (2015). Substituent Effects in Heterocyclic Systems. ResearchGate. Available at: [Link]

  • Sadowski, B., et al. (2024). Substituent effects and electron delocalization in five-membered N-heterocycles. Royal Society of Chemistry. Available at: [Link]

  • Patel, H., et al. (2023). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. IEEE Xplore. Available at: [Link]

  • Banerjee, S. (2017, November 26). Which is a stronger base, pyrrolidine or piperidine? Quora. Available at: [Link]

  • Sadowski, B., et al. (2023). Substituent Effects from the Point of View of Energetics and Molecular Geometry in Acene, Polyene, and Polyyne Derivatives. The Journal of Organic Chemistry. Available at: [Link]

  • Baklanov, M., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

  • Wilson, Z. E., et al. (2022). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry. Available at: [Link]

  • Delaney, J. S., et al. (2021). MRlogP: Transfer Learning Enables Accurate logP Prediction Using Small Experimental Training Datasets. MDPI. Available at: [Link]

  • LogP / LogD shake-flask method v1. (2019). ResearchGate. Available at: [Link]

  • Taylor, R., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. PMC. Available at: [Link]

  • Octanol Water Partition Coefficient Determination for Model Steroids Using an HPLC Method. (n.d.). Bentham Science Publishers. Available at: [Link]

  • Shultz, M. D. (2019). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. PMC. Available at: [Link]

  • Subirats, X., et al. (2017). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral and ionizable drugs. Elsevier. Available at: [Link]

  • Compare the basicity of pyrrole, pyridine, and piperidine. (2023, August 16). Brainly.com. Available at: [Link]

  • Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. (2007). ResearchGate. Available at: [Link]

  • Anatomy of the Substituent Effect in Complex N-heterocycles. (2023). ResearchGate. Available at: [Link]

  • Difference Between Pyrrole Pyridine and Piperidine. (2021, February 11). Pediaa.Com. Available at: [Link]

  • Townsend, B. (2024, July 11). LogP vs LogD - What is the Difference? ACD/Labs. Available at: [Link]

  • Amato, G., et al. (2022). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PMC. Available at: [Link]

  • Lipophilicity Services. (n.d.). Cyprotex. Available at: [Link]

  • Piperazine-pyran conformational analyses. (2015). ResearchGate. Available at: [Link]

  • What is the Role of LogP in Sample Prep Methods? (2023, February 2). Biotage. Available at: [Link]

  • High throughput HPLC method for determining Log P values. (n.d.). Google Patents.

Sources

Comparative

Validating Stereochemistry of 3,4-Disubstituted Tetrahydropyrans: A Comparative Guide to NOESY, ROESY, and J-Coupling Analysis

The Analytical Challenge in Drug Development The 3,4-disubstituted tetrahydropyran (THP) ring is a privileged pharmacophore, serving as the rigid backbone for numerous bioactive macrolides, polyether antibiotics, and syn...

Author: BenchChem Technical Support Team. Date: February 2026

The Analytical Challenge in Drug Development

The 3,4-disubstituted tetrahydropyran (THP) ring is a privileged pharmacophore, serving as the rigid backbone for numerous bioactive macrolides, polyether antibiotics, and synthetic therapeutics. However, assigning the relative stereochemistry of the C3 and C4 positions presents a unique analytical challenge.

Unlike simple carbocycles, the proximity of the highly electronegative oxygen atom in the THP ring induces profound stereoelectronic effects—such as the anomeric effect and dipole-dipole repulsions—which can distort the ring into twisted-boat conformations or alter expected NMR parameters[1]. While X-ray crystallography provides absolute certainty, it is bottlenecked by the need for single crystals. Consequently, solution-state Nuclear Magnetic Resonance (NMR) spectroscopy remains the workhorse for stereochemical validation.

This guide objectively compares the performance of NOESY (Nuclear Overhauser Effect Spectroscopy) against its primary alternatives—ROESY and J-Coupling Analysis —providing a self-validating framework for assigning THP stereochemistry.

The Physics of the Problem: Causality Behind Method Selection

To build a trustworthy analytical workflow, one must understand the physical causality dictating when a technique succeeds or fails.

NOESY: The Zero-Crossing Blind Spot

NOESY relies on longitudinal dipole-dipole cross-relaxation to measure interproton distances (< 5 Å). In a rigid THP chair, NOESY easily distinguishes a 1,3-diaxial relationship from a vicinal cis/trans relationship[2]. However, the intensity and sign of the Nuclear Overhauser Effect (NOE) are mathematically governed by the molecule's correlation time (


) and the spectrometer's Larmor frequency (

).
  • For small molecules (MW < 500 Da) that tumble rapidly, NOEs are positive[3].

  • For large molecules (MW > 1500 Da) that tumble slowly, NOEs are negative[3].

  • The Trap: For medium-sized molecules (MW 500–1500 Da)—a category encompassing many THP-containing macrolide drugs—the tumbling rate approaches the condition where

    
    . At this exact threshold, the NOE crosses zero, resulting in missing cross-peaks despite close spatial proximity[3].
    
ROESY: The Transverse Solution

To bypass the zero-crossing limitation, ROESY (Rotating-frame Overhauser Effect Spectroscopy) applies a spin-lock field to measure cross-relaxation in the transverse plane. Because transverse cross-relaxation is always positive regardless of molecular weight or correlation time, ROESY is the mandatory alternative for mid-sized drug-like molecules where NOESY fails[3],[4].

J-Coupling (1D H / DQF-COSY): The Orthogonal Anchor

Through-space NOE data should never be used in isolation for flexible rings. Through-bond scalar coupling (


) provides an orthogonal measurement of dihedral angles via the Karplus equation. Because the THP ring oxygen is highly electronegative, the classical Karplus equation must be modified (e.g., the Altona-Haasnoot equation). The oxygen atom significantly reduces the 

coupling constant compared to a standard cyclohexane ring, a critical nuance when calculating expected dihedral angles[1],[5].

Quantitative Performance Comparison

The following tables summarize the operational parameters and expected data outputs for 3,4-disubstituted THPs, allowing for rapid technique selection.

Table 1: Performance Comparison of Stereochemical Validation Techniques

TechniquePhysical BasisOptimal MW RangeKey Advantage for THPsCritical Limitation
NOESY Dipole-dipole cross-relaxation (Longitudinal)< 500 Da or > 1500 DaDirect spatial correlation (< 5 Å)[2]NOE zero-crossing at

(MW ~1000 Da)[3]
ROESY Cross-relaxation in the rotating frame (Transverse)500 – 1500 DaAlways positive NOE, immune to zero-crossing[4]Prone to TOCSY artifacts; requires careful spin-lock calibration
J-Coupling Through-bond scalar coupling (Karplus relation)AnyHighly precise for rigid chair dihedral anglesAmbiguous in flexible/twisted-boat conformations

Table 2: Expected NMR Parameters for 3,4-Disubstituted THPs (Rigid Chair)

Relative StereochemistryH3-H4 RelationshipExpected

Diagnostic NOESY/ROESY Correlations
Trans (Diequatorial) Equatorial - Equatorial2.0 – 4.0 HzStrong H3-H4; Weak/No 1,3-diaxial NOEs
Trans (Diaxial) Axial - Axial9.0 – 11.5 HzWeak H3-H4; Strong H3-H5 and H4-H6 (1,3-diaxial)
Cis Axial - Equatorial3.0 – 5.5 HzStrong H3-H4; Strong H3-H5 (if H3 is axial)

Methodological Decision Matrix

To ensure analytical rigor, the selection between NOESY, ROESY, and J-Coupling must follow a strict logical hierarchy based on the physical properties of the analyte.

Workflow A 3,4-Disubstituted THP Stereochemical Analysis B Assess Molecular Weight & Solvent Viscosity A->B C1 MW < 500 Da (Fast Tumbling) B->C1 C2 MW 500-1500 Da (Intermediate) B->C2 C3 MW > 1500 Da (Slow Tumbling) B->C3 D1 NOESY (Positive NOEs) C1->D1 D2 ROESY (Avoids Zero-Crossing) C2->D2 D3 NOESY (Negative NOEs) C3->D3 E Extract 3J(H3,H4) via 1D 1H / DQF-COSY D1->E Validate with D2->E Validate with D3->E Validate with F Orthogonal Validation (Distance + Dihedral) E->F

Decision matrix for selecting NMR techniques based on molecular weight and tumbling regime.

Self-Validating Experimental Protocol

A robust stereochemical assignment cannot rely on a single data point. To ensure absolute trustworthiness, the following workflow is designed as a self-validating system that actively rules out artifacts like spin-diffusion (in NOESY) or TOCSY transfer (in ROESY).

Step 1: Sample Preparation & Degassing
  • Causality: Dissolved oxygen is paramagnetic and provides an efficient non-radiative relaxation pathway that shortens

    
     relaxation times, effectively quenching the NOE enhancement.
    
  • Action: Dissolve 5–10 mg of the THP compound in 600 µL of a low-viscosity deuterated solvent (e.g., Benzene-

    
     or CDCl
    
    
    
    ). Degas the sample thoroughly using at least three freeze-pump-thaw cycles on a Schlenk line, and seal the NMR tube under an argon atmosphere.
Step 2: Measurement (Inversion Recovery)
  • Causality: NOE build-up rates are intrinsically linked to the longitudinal relaxation time (

    
    ) of the specific protons. Guessing the mixing time (
    
    
    
    ) leads to either weak signals or severe spin-diffusion (indirect A
    
    
    B
    
    
    C transfers).
  • Action: Execute a standard inversion-recovery experiment (180° - τ - 90° - ACQ). Calculate the average

    
     for the THP ring protons (specifically H3, H4, and H5).
    
Step 3: Mixing Time ( ) Optimization & Acquisition
  • Causality: To prove that an observed cross-peak represents a direct through-space interaction (< 5 Å), data must be acquired in the linear build-up regime.

  • Action (NOESY): If MW < 500 Da, acquire two NOESY spectra. Set the first

    
     to 
    
    
    
    (capturing the linear regime for pure, direct NOEs) and the second to
    
    
    (for maximum intensity).
  • Action (ROESY): If MW is 500–1500 Da, utilize ROESY. Apply a continuous wave (CW) spin-lock field calibrated to 2.0–2.5 kHz. Keep

    
     strictly between 200–300 ms to prevent sample heating and minimize unwanted scalar TOCSY artifacts[4].
    
Step 4: Orthogonal Validation via J-Coupling
  • Causality: Flexible THP rings can adopt time-averaged twisted-boat conformations, rendering NOE distance constraints highly misleading if interpreted under the assumption of a rigid chair.

  • Action: Extract

    
     from a resolution-enhanced 1D 
    
    
    
    H spectrum or a DQF-COSY. Cross-reference the dihedral angle derived from the Altona-Haasnoot modified Karplus equation with your NOESY distance constraints[5].
  • Validation Check: If

    
     indicates a trans-diaxial relationship (~10 Hz) but NOESY shows an anomalously strong H3-H4 cross-peak, the ring is likely undergoing conformational exchange, and further computational modeling (e.g., VCD or molecular dynamics) is required.
    

References

  • [3] UCSD SSPPS NMR Facility. NOESY and ROESY.

  • [1] Canuel, L., & St-Jacques, M. The stereodependent effect of oxygen on the chemical shifts and vicinal coupling constants of tetrahydropyran. Journal of the American Chemical Society.

  • [4] Organic Spectroscopy International. NOESY and ROESY.

  • [5] Coxon, B. Developments in the Karplus equation as they relate to the NMR coupling constants of carbohydrates. Advances in Carbohydrate Chemistry and Biochemistry.

  • [2] Elyashberg, M. E., et al. Chapter 4: Methods of Relative Stereochemistry Determination in CASE Systems. Royal Society of Chemistry.

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal &amp; Handling of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

[1] Executive Operational Summary Immediate Action Required: Treat (3-Methoxytetrahydro-2H-pyran-4-yl)methanol as a Class B Peroxide Former (Concentration Hazard). While Tetrahydropyran (THP) rings are generally more sta...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Operational Summary

Immediate Action Required: Treat (3-Methoxytetrahydro-2H-pyran-4-yl)methanol as a Class B Peroxide Former (Concentration Hazard).

While Tetrahydropyran (THP) rings are generally more stable than Tetrahydrofuran (THF), the addition of a methoxy substituent at the 3-position introduces a secondary ether linkage susceptible to autoxidation. Improper disposal or distillation of this compound without prior peroxide testing presents a credible explosion hazard.

Disposal Classification: Non-Halogenated Organic Solvent (High BTU). Primary Hazards: Combustible Liquid, Peroxide Formation, Skin/Eye Irritant.[1]

Chemical Profile & Hazard Identification

Understanding the molecular structure is critical to safe disposal. This compound contains two distinct ether functionalities: the cyclic THP ether and the exocyclic methyl ether.

PropertySpecification / Description
Chemical Structure Tetrahydropyran ring with -OCH₃ at C3 and -CH₂OH at C4.[2]
CAS Number Note: Specific isomer CAS may vary (e.g., 2137472-50-3).[2][3] Use 14774-37-9 (parent THP-methanol) for surrogate safety data if specific SDS is unavailable.[2]
Molecular Formula C₇H₁₄O₃
Flash Point Estimated >90°C (Combustible, not highly flammable).
Solubility Miscible with water and common organic solvents.
GHS Classification Warning H319: Causes serious eye irritation. H315: Causes skin irritation.EUH019: May form explosive peroxides.
The "Why" Behind the Protocol (Scientific Integrity)

The carbon atoms adjacent to the ether oxygen (α-carbons) possess hydrogens that are susceptible to radical abstraction by atmospheric oxygen.[2] This forms a hydroperoxide radical, which propagates to form organic peroxides. In (3-Methoxytetrahydro-2H-pyran-4-yl)methanol, the methoxy group provides an additional site for this radical mechanism, effectively doubling the peroxide potential compared to a standard alcohol.[2]

Critical Pre-Disposal Protocol: Peroxide Management

STOP: Do not pour this chemical into a waste drum without verifying peroxide levels, especially if the container is old or has been opened previously.

Workflow Diagram: Peroxide Assessment

Peroxide_Protocol Start Waste Assessment: (3-Methoxy-THP-methanol) CheckAge Check Container Age (>6 months since opening?) Start->CheckAge Test Perform Peroxide Test (Quantofix / Starch-Iodide) CheckAge->Test Yes or Uncertain Disposal Dispose in Non-Halogenated Solvent Stream CheckAge->Disposal No (Fresh) Result Peroxide Level? Test->Result Low < 20 ppm Result->Low Low Med 20 - 100 ppm Result->Med Medium High > 100 ppm Result->High High/Crystals Low->Disposal Quench Chemical Quenching (Ferrous Sulfate) Med->Quench High->Quench No Crystals BombSquad DO NOT TOUCH Contact EHS / Bomb Squad High->BombSquad Crystals Visible Quench->Test Retest

Caption: Decision logic for handling potentially peroxidized ether derivatives prior to disposal.

Step-by-Step Quenching Procedure

If peroxides are detected (20–100 ppm), they must be reduced before disposal to prevent explosion risks in the waste stream.[2]

  • Ratio: Prepare a 50% excess of reducing agent relative to the estimated peroxide concentration.

  • Reagent: Use Acidified Ferrous Sulfate Solution .

    • Recipe: Dissolve 60g FeSO₄[2] · 7H₂O + 6mL conc. H₂SO₄ in 110mL water.

  • Action: Shake the solvent with the ferrous sulfate solution. The ferrous ion (Fe²⁺) reduces the peroxide to an alcohol, oxidizing itself to ferric ion (Fe³⁺).

  • Verification: Retest the organic layer. If <10 ppm, proceed to disposal.

Disposal Workflow (The "How")

Once stabilized, the material is classified as a standard organic solvent waste.

Waste Stream Segregation
  • Primary Stream: Non-Halogenated Organic Solvents.

  • EPA Waste Code (USA): D001 (Ignitable) is the default precautionary code. If the solution contains other listed solvents, apply F-codes (e.g., F003) accordingly.

  • Compatibility: Compatible with methanol, ethanol, acetone, and acetonitrile wastes. Incompatible with strong oxidizers (nitric acid) or concentrated sulfuric acid.

Packaging & Labeling[1][4]
  • Container: High-density polyethylene (HDPE) or steel drums. Ensure the cap is vented if there is any doubt about residual peroxide evolution.

  • Labeling:

    • Chemical Name: (3-Methoxytetrahydro-2H-pyran-4-yl)methanol Solution.[2]

    • Constituents: >95% Organic Solvent.

    • Hazards: Flammable, Irritant.[4]

Emergency Procedures: Spills & Exposure

In the event of a spill, the methoxy/alcohol functionality makes this compound water-miscible, which alters standard hydrocarbon spill protocols.

Spill_Response Spill Spill Detected Evacuate Evacuate & Ventilate (Remove Ignition Sources) Spill->Evacuate PPE Don PPE: Nitrile Gloves, Goggles, Lab Coat Evacuate->PPE Absorb Absorb (Vermiculite or Sand) PPE->Absorb Bag Double Bag Waste Label as HazMat Absorb->Bag Clean Wash Area (Soap & Water) Bag->Clean

Caption: Operational workflow for containing and cleaning laboratory spills of methoxy-THP derivatives.

  • Small Spill (<500 mL): Absorb with vermiculite, dry sand, or commercial solvent pads. Do not use paper towels (combustible).

  • Skin Contact: Wash immediately with soap and water for 15 minutes.[5] The methoxy group increases lipophilicity, potentially aiding skin absorption compared to simple sugars.

  • Eye Contact: Flush with water for 15 minutes.[5][6] Seek medical attention if irritation persists.

References

  • National Center for Biotechnology Information (PubChem). (2023). Compound Summary: (Tetrahydro-2H-pyran-4-yl)methanol.[2][7] Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][2]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

  • American Chemical Society (ACS). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

Sources

Handling

A Senior Application Scientist's Guide to the Safe Handling of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol

For professionals in research, discovery, and drug development, the safe handling of novel chemical entities is paramount. This guide provides essential safety and logistical information for (3-Methoxytetrahydro-2H-pyran...

Author: BenchChem Technical Support Team. Date: February 2026

For professionals in research, discovery, and drug development, the safe handling of novel chemical entities is paramount. This guide provides essential safety and logistical information for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol (CAS No. 2137472-50-3), a substituted tetrahydropyran derivative. As a Senior Application Scientist, my aim is to deliver a technical, in-depth resource that prioritizes experimental integrity and, most importantly, the safety of laboratory personnel.

Hazard Assessment: Understanding the Risks

The core structure of (3-Methoxytetrahydro-2H-pyran-4-yl)methanol combines a tetrahydropyran ring, a primary alcohol, and a methoxy ether group. Each of these functional components contributes to the overall hazard profile.

  • Tetrahydropyran Ring: Tetrahydropyran and its derivatives are generally considered flammable liquids and can cause skin, eye, and respiratory irritation[1].

  • Primary Alcohol: Primary alcohols can be irritants and, in some cases, toxic. They are also often combustible[2].

  • Ether Linkage: Ethers can sometimes form explosive peroxides upon prolonged exposure to air and light.

Based on data from closely related analogs like (3R,4S)-3-Methoxytetrahydro-2H-pyran-4-amine, we can anticipate the following potential hazards for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol:

  • H302: Harmful if swallowed[3].

  • H315: Causes skin irritation[3][4].

  • H319: Causes serious eye irritation[3][4].

  • H332: Harmful if inhaled[3].

Therefore, all handling procedures must be designed to mitigate these potential risks through appropriate engineering controls, personal protective equipment, and safe work practices.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for preventing exposure. The following table outlines the recommended PPE for various laboratory operations involving (3-Methoxytetrahydro-2H-pyran-4-yl)methanol.

Operation Gloves Eye Protection Body Protection Respiratory Protection
Weighing and Aliquoting Nitrile or neoprene gloves[2]Safety glasses with side shieldsLaboratory coatRecommended if handling powders or in case of poor ventilation
Solution Preparation Nitrile or neoprene glovesChemical splash gogglesChemical-resistant apron over a laboratory coatUse in a chemical fume hood
Running Reactions Nitrile or neoprene glovesChemical splash goggles or a face shieldChemical-resistant apron over a laboratory coatAll work should be conducted in a certified chemical fume hood
Waste Disposal Nitrile or neoprene glovesChemical splash gogglesChemical-resistant apron over a laboratory coatUse in a well-ventilated area, preferably a fume hood

Note: Always inspect gloves for any signs of degradation or puncture before use. Contaminated gloves should be removed and disposed of properly, followed by thorough hand washing.

Operational Plan: From Receipt to Disposal

A systematic approach to handling (3-Methoxytetrahydro-2H-pyran-4-yl)methanol is essential for maintaining a safe laboratory environment.

Receiving and Storage
  • Inspection: Upon receipt, visually inspect the container for any damage or leaks.

  • Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and appropriate hazard warnings.

  • Storage: Store the container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames[5][6]. It should be kept separate from incompatible materials such as strong oxidizing agents. The storage area should be clearly marked.

Handling Procedures

All operations involving (3-Methoxytetrahydro-2H-pyran-4-yl)methanol should be performed in a certified chemical fume hood to minimize the risk of inhalation[5].

Step-by-Step Handling Workflow:

  • Preparation: Before starting any work, ensure that the fume hood is functioning correctly and that all necessary PPE is readily available and in good condition. Have a spill kit accessible.

  • Pre-weighing: If working with a solid, carefully weigh the required amount in the fume hood.

  • Dispensing: When transferring the chemical, use appropriate tools such as a spatula for solids or a pipette for liquids to avoid spills.

  • Reaction Setup: Conduct all reactions within the fume hood. Ensure that all glassware is properly secured.

  • Post-reaction: After the procedure is complete, decontaminate all surfaces and equipment.

Spill Management

In the event of a spill, follow these steps:

  • Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.

  • Ventilate: Ensure the area is well-ventilated, but do not attempt to clean up a large spill without proper respiratory protection.

  • Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain the substance[5].

  • Collect: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste.

  • Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

Disposal Plan

All waste containing (3-Methoxytetrahydro-2H-pyran-4-yl)methanol must be treated as hazardous waste.

  • Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

  • Labeling: The waste container label should include the chemical name, concentration, and hazard symbols.

  • Disposal: Dispose of the hazardous waste through your institution's designated chemical waste program, following all local, state, and federal regulations. Do not pour this chemical down the drain[6].

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and safety protocols for handling (3-Methoxytetrahydro-2H-pyran-4-yl)methanol.

SafeHandlingWorkflow Safe Handling Workflow for (3-Methoxytetrahydro-2H-pyran-4-yl)methanol cluster_prep Preparation cluster_handling Handling Operations cluster_cleanup Post-Handling start Start: Receive Chemical assess_hazards Assess Hazards (Review this Guide) start->assess_hazards gather_ppe Gather Appropriate PPE assess_hazards->gather_ppe prep_workspace Prepare Workspace (Fume Hood, Spill Kit) gather_ppe->prep_workspace weigh_dispense Weighing & Dispensing (In Fume Hood) prep_workspace->weigh_dispense reaction Running Reaction (In Fume Hood) weigh_dispense->reaction decontaminate Decontaminate (Glassware & Surfaces) reaction->decontaminate spill Spill? reaction->spill waste_disposal Segregate & Label Waste decontaminate->waste_disposal end End: Secure Storage of Waste waste_disposal->end spill->decontaminate No handle_spill Follow Spill Protocol spill->handle_spill Yes handle_spill->decontaminate

Sources

© Copyright 2026 BenchChem. All Rights Reserved.